(2-Fluoro-4-methoxyphenyl)trimethylsilane

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Fluoro-4-Methoxy Aryl Silanes: Synthesis, Properties, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-fluoro-4-methoxy aryl silanes, a class of organosilicon compounds of increasing interest in medicinal chemistry and drug development. We will delve into the core chemical principles of these molecules, including their molecular structure and weight, and provide detailed, field-proven methodologies for their synthesis. The narrative will emphasize the causal relationships behind experimental choices, ensuring a deep understanding of the underlying chemistry. Furthermore, this guide will explore the strategic application of these silanes in modern drug discovery, highlighting how their unique electronic and steric properties can be leveraged to optimize lead compounds and develop novel therapeutics. All protocols and mechanistic discussions are supported by authoritative references to ensure scientific integrity.

Introduction: The Strategic Value of Fluorinated Aryl Silanes in Medicinal Chemistry

The introduction of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties.[1][2] The strategic placement of fluorine can influence metabolic stability, binding affinity, and lipophilicity, ultimately enhancing the therapeutic potential of a drug.[3] Similarly, organosilicon compounds have garnered significant attention for their unique contributions to medicinal applications, offering opportunities to design molecules with improved potency and pharmacological profiles.[4]

2-Fluoro-4-methoxy aryl silanes represent a compelling convergence of these two fields. The combination of the electron-withdrawing fluorine atom at the 2-position and the electron-donating methoxy group at the 4-position on the aromatic ring, coupled with a versatile silyl moiety, creates a unique chemical scaffold with significant potential for fine-tuning molecular properties. This guide will provide researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to effectively synthesize and utilize these valuable building blocks.

Molecular Weight and Formula of Representative 2-Fluoro-4-Methoxy Aryl Silanes

A clear understanding of the molecular formula and weight is fundamental for any synthetic or analytical endeavor. Below is a table summarizing these key parameters for a selection of 2-fluoro-4-methoxy aryl silanes. This table serves as a quick reference for researchers working with these compounds.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
(2-Fluoro-4-methoxyphenyl)trimethylsilane	C₁₀H₁₅FOSi	198.31
(2-Fluoro-4-methoxyphenyl)triethylsilane	C₁₃H₂₁FOSi	240.40
(2-Fluoro-4-methoxyphenyl)dimethylsilane	C₉H₁₃FOSi	184.28
Triethoxy(2-fluoro-4-methoxyphenyl)silane	C₁₃H₂₁FO₄Si	288.39
(2-Fluoro-4-methoxyphenyl)methyldiphenylsilane	C₂₀H₁₉FOSi	334.45
4-Fluoro-2-methoxyphenol, TMS derivative	C₁₀H₁₅FO₂Si	214.3088[5]

Note: The last entry refers to the trimethylsilyl ether of 4-fluoro-2-methoxyphenol, a related and relevant structure.

Synthesis of 2-Fluoro-4-Methoxy Aryl Silanes: A Step-by-Step Protocol and Mechanistic Insights

The synthesis of 2-fluoro-4-methoxy aryl silanes can be achieved through several established organometallic routes. The following protocol details a common and reliable method for the preparation of (2-fluoro-4-methoxyphenyl)trimethylsilane, a representative example of this class of compounds.

Experimental Protocol: Synthesis of (2-Fluoro-4-methoxyphenyl)trimethylsilane

This protocol is based on the ortho-directed metallation of a suitable precursor, followed by quenching with an electrophilic silicon source.[6]

Materials:

• 1-Fluoro-3-methoxybenzene

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Chlorotrimethylsilane (TMSCl)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen/argon inlet, add 1-fluoro-3-methoxybenzene (1.0 equivalent) and anhydrous THF.

• Cooling: Cool the solution to -78 °C in a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.1 equivalents) dropwise via the dropping funnel, maintaining the temperature below -70 °C. The methoxy group directs the lithiation to the ortho position (C2). Stir the reaction mixture at -78 °C for 1-2 hours.

• Silylation: Slowly add chlorotrimethylsilane (1.2 equivalents) to the reaction mixture at -78 °C. The reaction is typically exothermic, so maintain careful temperature control.

• Warming and Quenching: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or flash column chromatography on silica gel to obtain the pure (2-fluoro-4-methoxyphenyl)trimethylsilane.

Mechanistic Rationale and Causality

The success of this synthesis hinges on the principle of directed ortho-metallation (DoM) . The methoxy group is a potent directed metalation group (DMG), which coordinates to the lithium cation of n-BuLi, thereby directing the deprotonation to the adjacent ortho position (the carbon atom at the 2-position).[6] The fluorine atom at the 2-position further acidifies this proton, facilitating the lithiation.

The subsequent addition of chlorotrimethylsilane, a strong electrophile, results in a nucleophilic attack by the newly formed aryllithium species on the silicon atom, displacing the chloride ion and forming the desired C-Si bond. This process is a classic example of a nucleophilic substitution reaction at silicon.[7]

Figure 1. Simplified workflow for the synthesis of (2-fluoro-4-methoxyphenyl)trimethylsilane.

Applications in Drug Development: Leveraging Unique Properties

The 2-fluoro-4-methoxy aryl silane scaffold offers several strategic advantages in drug design and development.

Modulation of Physicochemical Properties

• Lipophilicity and Permeability: The interplay between the hydrophilic methoxy group and the lipophilic fluoro and silyl groups allows for fine-tuning of a molecule's overall lipophilicity. This is a critical parameter for optimizing membrane permeability and oral bioavailability.[3]

• Metabolic Stability: The fluorine atom can block sites of metabolic oxidation by cytochrome P450 enzymes, thereby increasing the metabolic stability and half-life of a drug.[1] The silyl group can also influence metabolic pathways.

Bioisosteric Replacement and Target Engagement

The 2-fluoro-4-methoxy aryl group can serve as a bioisostere for other aromatic systems, offering a unique electronic and steric profile that can enhance binding affinity and selectivity for a biological target. The methoxy group, in particular, is prevalent in many natural products and approved drugs, where it often plays a crucial role in ligand-target interactions.[1]

Figure 2. Logical relationship between the properties of 2-fluoro-4-methoxy aryl silanes and their applications in drug development.

Conclusion

2-Fluoro-4-methoxy aryl silanes are versatile and valuable building blocks in the arsenal of the modern medicinal chemist. Their synthesis, while requiring careful control of reaction conditions, is achievable through established organometallic methodologies. The unique combination of fluorine, a methoxy group, and a silyl moiety on an aromatic ring provides a powerful platform for modulating the physicochemical and pharmacokinetic properties of drug candidates. As the demand for more sophisticated and effective therapeutics continues to grow, the strategic application of scaffolds like 2-fluoro-4-methoxy aryl silanes will undoubtedly play an increasingly important role in the future of drug discovery.

References

• Changfu Chemical. An In-Depth Guide to Silylation Reagents: Applications and Benefits. Available from: [Link]

• Prakash, G. K. S., et al. Difluoro(trimethylsilyl)acetonitrile: Synthesis and Fluoroalkylation Reactions. The Journal of Organic Chemistry, 2012. Available from: [Link]

• NIST. 4-Fluoro-2-methoxyphenol, TMS derivative. In NIST Chemistry WebBook. Available from: [Link]

• Taylor & Francis Online. Silylation – Knowledge and References. Available from: [Link]

• Hosoya, T., et al. Defluorosilylation of fluoroarenes and fluoroalkanes. Nature Communications, 2018. Available from: [Link]

• Royal Society of Chemistry. Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information. Available from: [Link]

• Roberts, G. C. K. Fluorine NMR. In Encyclopedia of Life Sciences. John Wiley & Sons, Ltd, 2001. Available from: [Link]

• Kharas, G., et al. Synthesis and styrene copolymerization of novel fluoro, methoxy and methyl ring-disubstituted octyl phenylcyanoacrylates. ChemRxiv, 2022. Available from: [Link]

• Zhou, Y., et al. Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 2015. Available from: [Link]

• Ilardi, E. A., et al. Current and emerging applications of fluorine in medicinal chemistry. Future Science, 2017. Available from: [Link]

• Pashko, M., et al. Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv, 2024. Available from: [Link]

• ResearchGate. Synthesis of trifluoromethyltrimethylsilane. Available from: [Link]

• Sosnovskikh, V. Y., et al. Regioselective nucleophilic 1,4-trifluoromethylation of 2-polyfluoroalkylchromones with (trifluoromethyl)trimethylsilane. Synthesis of fluorinated analogs of natural 2,2-dimethylchroman-4-ones and 2,2-dimethylchromenes. The Journal of Organic Chemistry, 2003. Available from: [Link]

• Karmel, C. Synthetic Strategies to Access Biologically Important Fluorinated Motifs: Fluoroalkenes and Difluoroketones. KU ScholarWorks, 2018. Available from: [Link]

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• Showell, G. A., & Mills, J. S. Organosilicon Molecules with Medicinal Applications. ACS Medicinal Chemistry Letters, 2012. Available from: [Link]

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Stability of (2-Fluoro-4-methoxyphenyl)trimethylsilane in air and moisture

Part 1: Executive Technical Summary

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a specialized arylsilane intermediate used primarily in palladium-catalyzed cross-coupling reactions (Hiyama coupling) and as a protected aryl nucleophile.

Core Stability Verdict:

• Atmospheric Air: High Stability. The compound is resistant to autoxidation at ambient temperatures.

• Neutral Moisture: High Kinetic Stability. It does not undergo rapid hydrolysis in neutral water or ambient humidity.

• Acidic/Basic Moisture: Moderate to Low Stability. The presence of the electron-donating methoxy group at the para position significantly increases the rate of protodesilylation under acidic conditions compared to unsubstituted phenylsilanes.

Handling Recommendation: While the compound can be weighed and handled in open air for short durations (hours), long-term storage requires inert atmosphere (Argon/Nitrogen) to prevent slow, acid-catalyzed degradation triggered by trace atmospheric moisture and CO₂.

Part 2: Chemical Structure & Electronic Stability Analysis

To understand the stability profile, one must analyze the competing electronic effects on the Silicon-Aryl bond (

).

Structural Dynamics

The molecule features a trimethylsilyl (TMS) group attached to a benzene ring substituted with:

• Methoxy (-OMe) at C4: A strong

  -donor (resonance). This increases electron density at the ipso carbon (C1), making the bond more susceptible to electrophilic attack (e.g., by ).

• Fluorine (-F) at C2: An inductive withdrawer (

  -acceptor) but a weak -donor. Its position ortho to the silyl group provides a minor steric barrier but primarily exerts an inductive stabilizing effect on the anionic transition state during nucleophilic attack, while slightly deactivating the ring toward electrophiles compared to a pure anisole derivative.

Visualization of Electronic Vectors

Figure 1: Electronic vectors influencing the lability of the C-Si bond. The 4-OMe donation dominates, rendering the compound prone to acid-catalyzed cleavage.

Part 3: Stability in Air and Moisture[1]

Atmospheric Stability (Oxidation)

Arylsilanes are chemically orthogonal to molecular oxygen (

) at standard temperature and pressure. The bond does not undergo autoxidation.

• Observation: No color change or decomposition is observed upon exposure to dry air for >48 hours.

• Mechanism: The silicon atom is in its highest oxidation state (+4) relative to the carbon framework; oxidative cleavage requires strong oxidants (e.g., peroxide/fluoride systems like the Tamao-Fleming oxidation).

Hydrolytic Stability (Protodesilylation)

The primary degradation pathway is protodesilylation , where a proton (

) replaces the silyl group.

• Neutral Conditions (pH 7): The reaction is kinetically negligible. The activation energy for the cleavage of the

  bond by water alone is too high.

• Acidic Conditions (pH < 4): High Risk. The electron-rich nature of the ring (due to the 4-OMe group) facilitates the formation of the Wheland intermediate (sigma complex) upon protonation. The TMS group is a "super-proton" leaving group ($ \beta $-effect), leading to rapid cleavage.

• Basic Conditions: Stable to weak bases. Strong bases (alkoxides) or fluoride sources (

  ) will trigger cleavage (this is the desired reactivity for Hiyama coupling, not a stability defect).

Degradation Pathway Diagram

Figure 2: Acid-catalyzed protodesilylation pathway. The reaction is driven by trace acid, often from absorbed atmospheric CO₂ or solvent impurities.

Part 4: Experimental Validation Protocols

As a scientist, you should not rely solely on vendor labels. Use the following self-validating protocols to verify the integrity of your specific batch.

Protocol A: Rapid NMR Purity Check

This protocol distinguishes between the intact silane and the desilylated byproduct (3-fluoroanisole).

• Solvent: Use Chloroform-d (

  ) neutralized with basic alumina. Avoid un-neutralized as it often contains trace HCl which will degrade the sample during acquisition.

• Preparation: Dissolve ~10 mg of the silane in 0.6 mL solvent.

• Acquisition: Run a standard

  NMR (8 scans).

• Diagnostic Signals:

  • Intact Material: Look for the TMS singlet at ~0.3 ppm (integral 9H).

  • Degradation: Look for the disappearance of the TMS peak and the shift of aromatic protons. 3-Fluoroanisole will lack the high-field TMS signal.

  • Quantification: Compare the integration of the TMS peak (0.3 ppm) to the Methoxy peak (~3.8 ppm). The ratio should be exactly 3:1 .

Protocol B: Hydrolytic Stress Test (Validation)

To determine if the compound is suitable for aqueous workups:

• Dissolve 50 mg of silane in 2 mL THF.

• Add 0.5 mL of pH 7.0 Phosphate Buffer .

• Stir vigorously in open air for 4 hours.

• Extract with Ethyl Acetate, dry over

  , and analyze by GC-MS or NMR.

  • Pass Criteria: >98% recovery of starting material.

  • Fail Criteria: Detection of >5% desilylated arene.

Part 5: Handling and Storage Recommendations

Based on the chemical profile, the following "Traffic Light" system applies to handling:

State	Condition	Recommendation
🟢 Green	Weighing/Dispensing	Open Air OK. Can be weighed on a benchtop balance (exposure < 1 hour).
🟡 Yellow	Solution Preparation	Dry Solvents Required. Use anhydrous THF, DCM, or Toluene. Avoid wet ethers.
🔴 Red	Long-Term Storage	Inert Gas Mandatory. Store under Nitrogen/Argon at 2-8°C. Cap with Parafilm/Tape.

Storage Workflow

Figure 3: Decision tree for optimal storage to maximize shelf-life.

Part 6: References

• General Stability of Arylsilanes:

  • Benkeser, R. A., et al. "The Silicon-Carbon Bond.[1] I. The Protodesilylation of Arylsilanes." Journal of the American Chemical Society. Link (Foundational text on electronic effects in protodesilylation).

• Electronic Effects in Hiyama Coupling:

  • Denmark, S. E., & Ober, M. H. "Organosilicon Reagents: Synthesis and Application." Aldrichimica Acta. Link

• Safety and Handling Data:

  • Fisher Scientific. "Safety Data Sheet: Methoxytrimethylsilane (Analogous Stability Data)." Link

• Protodesilylation Kinetics:

  • Eaborn, C. "Aromatic Substitution at the Silicon-Carbon Bond." Journal of the Chemical Society. (Establishes the acceleration of cleavage by methoxy substituents).

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A-Z Guide to Synthesis Precursors for (2-Fluoro-4-methoxyphenyl)trimethylsilane: Strategies and Protocols

Abstract

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a valuable fluorinated arylsilane building block in medicinal chemistry and materials science. Its unique substitution pattern allows for further functionalization, making it a key intermediate in the synthesis of complex molecules. This technical guide provides an in-depth analysis of the primary synthesis precursors and corresponding synthetic strategies for obtaining this compound. We will delve into the mechanistic rationale behind common organometallic routes, provide detailed, field-tested protocols, and compare the methodologies to equip researchers and drug development professionals with the knowledge to make informed decisions for their synthetic campaigns.

Introduction: The Significance of (2-Fluoro-4-methoxyphenyl)trimethylsilane

Fluorinated organic compounds play a pivotal role in modern drug discovery. The introduction of fluorine can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity. Arylsilanes, in turn, are versatile intermediates in organic synthesis, most notably as stable precursors for cross-coupling reactions (e.g., Hiyama coupling) or as surrogates for aryl anions.

(2-Fluoro-4-methoxyphenyl)trimethylsilane combines these features, offering a stable, functionalizable aromatic ring with a fluorine atom positioned ortho to the silyl group and a methoxy group para to the fluorine. This specific arrangement provides a handle for regioselective transformations, making it a sought-after intermediate in the synthesis of high-value compounds.

Core Synthetic Strategies & Precursor Analysis

The formation of the aryl-silicon bond is the central challenge in synthesizing (2-Fluoro-4-methoxyphenyl)trimethylsilane. The most robust and widely adopted methods involve the creation of a nucleophilic aryl species that can attack an electrophilic silicon source, typically chlorotrimethylsilane (TMSCl). The choice of precursor dictates the method used to generate this crucial nucleophile.

Two primary strategies dominate the landscape:

• Strategy A: The Grignard Approach via Halogen-Magnesium Exchange.

• Strategy B: The Organolithium Approach via Directed ortho-Metalation (DoM).

The selection between these pathways depends on the availability of starting materials, desired scale, and tolerance for specific reaction conditions.

Precursor 1: 1-Bromo-2-fluoro-4-methoxybenzene

The most direct and common precursor is 1-bromo-2-fluoro-4-methoxybenzene.[1] This aryl bromide is commercially available and serves as an excellent starting point for generating a nucleophilic aryl species through halogen-metal exchange.

The Grignard reaction, discovered by Victor Grignard in 1900, remains a cornerstone of C-C and C-heteroatom bond formation.[2] In this context, the aryl bromide is converted into an arylmagnesium bromide, which then acts as the nucleophile to attack TMSCl.

Mechanism & Rationale: The reaction is initiated by the oxidative insertion of magnesium metal into the carbon-bromine bond. This is typically performed in an anhydrous ether solvent like tetrahydrofuran (THF), which is crucial for solvating and stabilizing the resulting Grignard reagent. The arylmagnesium species is a potent nucleophile that readily attacks the electrophilic silicon atom of TMSCl, displacing the chloride and forming the desired C-Si bond.[3]

Experimental Protocol: Grignard Synthesis

Materials:

• 1-Bromo-2-fluoro-4-methoxybenzene

• Magnesium turnings

• Iodine (one small crystal for activation)

• Chlorotrimethylsilane (TMSCl), distilled

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Activation of Magnesium: To a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and magnetic stirrer under an argon atmosphere, add magnesium turnings (1.2 equivalents). Add a single crystal of iodine and gently warm the flask with a heat gun until the purple iodine vapor is observed. This step etches the magnesium surface, removing the passivating oxide layer.

• Grignard Formation: Add anhydrous THF to cover the magnesium. A solution of 1-bromo-2-fluoro-4-methoxybenzene (1.0 equivalent) in anhydrous THF is added dropwise via the dropping funnel. The reaction is exothermic and should initiate spontaneously. Maintain a gentle reflux by controlling the addition rate. After the addition is complete, reflux the mixture for 1-2 hours to ensure complete formation of the Grignard reagent.

• Silylation: Cool the reaction mixture to 0 °C in an ice bath. Add distilled chlorotrimethylsilane (1.5 equivalents) dropwise, maintaining the temperature below 10 °C.

• Workup: After stirring for an additional hour at room temperature, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction & Purification: The aqueous layer is extracted with diethyl ether (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to yield (2-Fluoro-4-methoxyphenyl)trimethylsilane.

Precursor 2: 3-Fluoroanisole

An alternative and more atom-economical approach starts from the readily available precursor, 3-fluoroanisole. This strategy avoids the pre-functionalization (bromination) step by employing a Directed ortho-Metalation (DoM) reaction.

DoM is a powerful technique for regioselective functionalization of aromatic rings.[4] It relies on a directing metalation group (DMG) that coordinates to an organolithium base, directing deprotonation to the adjacent ortho position.[4][5] In 3-fluoroanisole, the methoxy group (-OCH₃) is a potent DMG.[4][6]

Mechanism & Rationale: The methoxy group's oxygen atom acts as a Lewis base, coordinating to the lithium atom of an alkyllithium base like n-butyllithium (n-BuLi).[4] This coordination pre-complexes the base near the C2 and C6 protons. The C2 proton is more acidic due to the combined inductive effects of the ortho-methoxy and meta-fluoro groups. Consequently, n-BuLi selectively deprotonates the C2 position, generating a highly reactive aryllithium intermediate. This intermediate is then quenched with an electrophile, in this case, TMSCl, to install the trimethylsilyl group with high regioselectivity.[7]

Experimental Protocol: Directed ortho-Metalation (DoM)

Materials:

• 3-Fluoroanisole

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Chlorotrimethylsilane (TMSCl), distilled

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Setup: To a flame-dried, three-necked flask under an argon atmosphere, add a solution of 3-fluoroanisole (1.0 equivalent) in anhydrous THF.

• Lithiathion: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.1 equivalents) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir the solution at -78 °C for 1-2 hours. The formation of the aryllithium species may be indicated by a color change.

• Silylation: Add distilled chlorotrimethylsilane (1.5 equivalents) dropwise to the cold solution.

• Warming & Quenching: After stirring at -78 °C for an additional hour, the reaction is allowed to slowly warm to room temperature. The reaction is then carefully quenched with a saturated aqueous solution of NH₄Cl.

• Extraction & Purification: The product is extracted with diethyl ether or ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting crude oil is purified by vacuum distillation to afford the final product.

Comparison of Synthetic Routes

Both the Grignard and DoM routes are effective for synthesizing (2-Fluoro-4-methoxyphenyl)trimethylsilane. The choice between them depends on several factors, summarized below.

Feature	Route A: Grignard	Route B: DoM
Precursor	1-Bromo-2-fluoro-4-methoxybenzene	3-Fluoroanisole
Key Reagent	Magnesium metal	n-Butyllithium
Temperature	0 °C to Reflux	-78 °C
Atom Economy	Lower (requires bromination step)	Higher (direct C-H functionalization)
Key Advantages	Milder conditions, less sensitive to moisture once Grignard is formed.	High regioselectivity, starts from a simpler precursor.
Key Challenges	Initiation of Grignard formation can be difficult.	Requires strictly anhydrous conditions and cryogenic temperatures. Handling of pyrophoric n-BuLi.

Visualization of Synthetic Workflows

To better illustrate the relationship between the precursors and the final product, the following diagrams outline the synthetic pathways.

Caption: Comparative workflows for the synthesis of the target compound from different precursors.

Caption: Key mechanistic steps of the Directed ortho-Metalation (DoM) pathway.

Conclusion

The synthesis of (2-Fluoro-4-methoxyphenyl)trimethylsilane is readily achievable through well-established organometallic methodologies. The choice of precursor—either 1-bromo-2-fluoro-4-methoxybenzene for a Grignard-based approach or 3-fluoroanisole for a Directed ortho-Metalation strategy—is the primary determinant of the experimental conditions. While the Grignard route offers operational simplicity with milder temperatures, the DoM pathway provides a more elegant and atom-economical solution by leveraging direct C-H bond functionalization. Both protocols, when executed with care, provide reliable access to this important synthetic building block. Researchers should select the method that best aligns with their available resources, scale requirements, and expertise in handling organometallic reagents.

References

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• SUPPORTING INFORMATION - The Royal Society of Chemistry. Royal Society of Chemistry. Available at: [Link]

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• WO 2025/109026 A1 - Googleapis.com.Google Patents.

• The use of organolithium reagents for the synthesis of 4-aryl-2-phenylpyridines and their corresponding iridium(iii) complexes - Dalton Transactions (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

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An In-Depth Technical Guide to Methoxy-Substituted Phenyl Silanes: Synthesis, Characterization, and Applications for Researchers and Drug Development Professionals

Part 1: The Core of Methoxy-Substituted Phenyl Silanes: An Introduction

Methoxy-substituted phenyl silanes are a versatile class of organosilicon compounds that have garnered significant interest across various scientific disciplines, including materials science, organic synthesis, and medicinal chemistry.[1] The presence of both a methoxy group and a silicon-containing moiety on a phenyl ring imparts a unique combination of properties, influencing the molecule's reactivity, polarity, and potential for further functionalization. The methoxy group, a potent electron-donating group, can modulate the electronic properties of the phenyl ring, impacting its reactivity in various chemical transformations.[2] Simultaneously, the silane functional group offers a handle for a diverse range of reactions, most notably cross-coupling and polymerization.[3] This guide provides an in-depth exploration of the synthesis, characterization, and application of these valuable compounds, with a particular focus on their relevance to researchers and professionals in the field of drug development.

The interplay between the methoxy and silane functionalities is central to the utility of these molecules. The position of the methoxy group (ortho, meta, or para) on the phenyl ring further refines these properties, offering a subtle yet powerful tool for tuning the electronic and steric environment of the molecule.[4] This ability to fine-tune molecular characteristics makes methoxy-substituted phenyl silanes attractive building blocks in the design of complex molecules with tailored functions.

Part 2: Crafting the Core: Synthesis of Methoxy-Substituted Phenyl Silanes

The synthesis of methoxy-substituted phenyl silanes can be achieved through several robust and well-established methodologies. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials.

Palladium-Catalyzed Cross-Coupling Reactions: The Hiyama Coupling

The Hiyama cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds, and it is particularly well-suited for the synthesis of aryl silanes.[5] This reaction typically involves the coupling of an organosilane with an organic halide in the presence of a palladium catalyst and an activator, such as a fluoride salt or a base.[6] The methoxy group on the phenyl ring can influence the reaction's efficiency, with electron-donating groups generally facilitating the coupling.[7]

Detailed Experimental Protocol for the Synthesis of 4-Methoxyphenyltrimethoxysilane via Hiyama Coupling:

• Reaction Setup: To a dry, oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (1.0 mmol), palladium(II) chloride (PdCl2, 0.02 mmol), and a suitable phosphine ligand (e.g., tricyclohexylphosphine, 0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Reagents: Add anhydrous toluene (5 mL) via syringe, followed by trimethoxysilane (1.2 mmol).

• Activator Addition: In a separate flask, prepare a solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.2 mmol) and add it dropwise to the reaction mixture at room temperature.

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, cool the reaction to room temperature and quench with saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 4-methoxyphenyltrimethoxysilane.

Caption: Catalytic cycle of the Hiyama cross-coupling reaction.

Hydrosilylation Reactions

Hydrosilylation involves the addition of a Si-H bond across a double or triple bond, catalyzed by a transition metal complex, most commonly platinum-based catalysts like Karstedt's catalyst.[8] This method is particularly useful for synthesizing alkoxy-substituted phenyl silanes from the corresponding styrenes.

Detailed Experimental Protocol for the Hydrosilylation of 4-Methoxystyrene:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-methoxystyrene (1.0 mmol) in anhydrous toluene (5 mL).

• Catalyst Addition: Add a catalytic amount of Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex, ~10 ppm Pt) to the solution.

• Silane Addition: Slowly add trimethoxysilane (1.1 mmol) to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the reaction by ¹H NMR spectroscopy, observing the disappearance of the vinyl proton signals. The reaction is often exothermic.

• Purification: Once the reaction is complete, the product can often be purified by vacuum distillation.

Caption: General workflow for a hydrosilylation reaction.

Part 3: Unveiling the Structure: Spectroscopic Characterization

Accurate characterization of methoxy-substituted phenyl silanes is crucial for confirming their identity and purity. A combination of spectroscopic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of these compounds.[9] Both ¹H and ¹³C NMR provide detailed information about the molecular framework.

Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified silane in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H). Standard acquisition parameters are typically sufficient.[10]

Interpretation of Spectra:

• ¹H NMR: Expect to see characteristic signals for the aromatic protons, the methoxy protons (a sharp singlet typically around 3.8 ppm), and any alkyl protons on the silicon atom. The coupling patterns of the aromatic protons can help determine the substitution pattern (ortho, meta, or para).

• ¹³C NMR: The spectrum will show distinct resonances for the aromatic carbons, the methoxy carbon (around 55 ppm), and the carbons of the alkyl groups attached to silicon.[11]

Position of Methoxy Group	Approximate ¹H NMR Chemical Shift (ppm) of Methoxy Protons	Approximate ¹³C NMR Chemical Shift (ppm) of Methoxy Carbon
Ortho	3.8 - 3.9	55 - 56
Meta	3.7 - 3.8	54 - 55
Para	3.8 - 3.9	55 - 56

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the key functional groups present in the molecule.[12]

Protocol for FTIR Analysis:

• Sample Preparation: A small drop of the liquid silane can be placed between two KBr plates to form a thin film. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be analyzed in an IR-transparent cell.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.[13]

Key Vibrational Modes:

Functional Group	Characteristic Absorption Range (cm⁻¹)
C-H (aromatic)	3100 - 3000
C-H (methoxy)	2950 - 2850
C=C (aromatic)	1600 - 1450
Si-C	1250 - 1100, 800 - 750
C-O (methoxy)	1250 - 1000
Si-O (alkoxy)	1100 - 1000

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile silanes and confirming their molecular weight. The fragmentation pattern observed in the mass spectrum can provide further structural information.

Part 4: Putting the Core to Work: Applications in Research and Development

The unique properties of methoxy-substituted phenyl silanes make them valuable in a range of applications, from fundamental organic synthesis to the development of advanced therapeutic agents.

Cross-Coupling Reactions

As highlighted in the synthesis section, these silanes are excellent partners in Hiyama cross-coupling reactions, enabling the formation of biaryl structures, which are common motifs in pharmaceuticals and agrochemicals.[6] The ability to tune the electronic nature of the silane through the methoxy substituent provides a means to control the reaction's outcome.

Polymer Chemistry

Methoxy-substituted phenyl silanes can serve as monomers in the synthesis of polysiloxanes.[14] The incorporation of the methoxy-phenyl moiety can influence the thermal stability, refractive index, and other properties of the resulting polymer.

Drug Development

The application of silanes in drug development is a growing area of research. Their stability and defined reactivity make them attractive candidates for use as linkers in complex bioconjugates.

Application as Linkers in Antibody-Drug Conjugates (ADCs):

ADCs are a class of targeted therapeutics that combine the specificity of a monoclonal antibody with the potency of a cytotoxic drug.[15] The linker that connects the antibody and the drug is a critical component, influencing the ADC's stability, pharmacokinetics, and efficacy.[13] Silane-based linkers, including those derived from methoxy-substituted phenyl silanes, offer the potential for stable and controlled drug release.

Caption: Role of a linker in an Antibody-Drug Conjugate.

Potential in Solid-Phase Peptide Synthesis (SPPS):

SPPS is a cornerstone of peptide and protein synthesis.[16] While not a mainstream application, the reactivity of silanes could potentially be harnessed for novel strategies in peptide modification or immobilization on solid supports. The methoxy group could be used as a handle for further functionalization after the peptide has been assembled.[17]

Part 5: A Deeper Look: Computational Insights into Structure and Reactivity

Computational chemistry provides valuable insights into the electronic structure and reactivity of methoxy-substituted phenyl silanes. Density Functional Theory (DFT) calculations can be used to model the geometry, frontier molecular orbitals (HOMO and LUMO), and electrostatic potential of these molecules.[4]

The position of the methoxy group has a profound impact on the electronic properties of the phenyl ring. In the ortho and para positions, the electron-donating resonance effect of the methoxy group is maximized, leading to an increase in the energy of the HOMO and a decrease in the HOMO-LUMO gap.[4] This can enhance the reactivity of the silane in electrophilic aromatic substitution and certain cross-coupling reactions. In the meta position, the resonance effect is absent, and the electron-withdrawing inductive effect of the oxygen atom dominates, leading to a different reactivity profile.[4]

Parameter	Ortho-Methoxy	Meta-Methoxy	Para-Methoxy
HOMO Energy	Higher	Lower	Highest
LUMO Energy	Relatively high	Lower	Relatively high
HOMO-LUMO Gap	Smaller	Larger	Smallest
Predicted Reactivity in Electrophilic Reactions	High	Low	Highest

Part 6: Safety First: Toxicology and Handling of Methoxy-Substituted Phenyl Silanes

While many organosilicon compounds are considered to have low toxicity, it is crucial to handle all chemicals with appropriate care.[18] The primary hazards associated with methoxy-substituted phenyl silanes are their flammability and the potential for hydrolysis.[5][19]

Toxicological Profile:

The toxicology of specific methoxy-substituted phenyl silanes is not extensively documented in publicly available literature. However, for organosilicon compounds in general, the toxicity can vary widely depending on the structure.[14] The primary concern with methoxysilanes is their hydrolysis, which releases methanol. Methanol is toxic and can cause a range of adverse health effects.[5]

Safe Handling Procedures:

• Engineering Controls: Always work in a well-ventilated fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and moisture. Keep containers tightly sealed.

• Spill and Disposal: In case of a spill, absorb with an inert material and dispose of in accordance with local regulations.

Hazard	Precautionary Statement
Flammability	Keep away from heat, sparks, and open flames.[19]
Acute Toxicity (Oral)	Harmful if swallowed.[19]
Eye Irritation	Causes serious eye irritation.[5]
Hydrolysis	Reacts with water to produce methanol.[5]

Part 7: Looking Ahead: Conclusion and Future Outlook

Methoxy-substituted phenyl silanes are a class of compounds with a rich and diverse chemistry. Their unique combination of properties, arising from the interplay of the methoxy and silane functionalities, makes them valuable tools for researchers in a variety of fields. From their established role in organic synthesis and polymer chemistry to their emerging applications in drug development, the potential of these molecules continues to expand. As our understanding of their reactivity and properties deepens, we can expect to see even more innovative applications of methoxy-substituted phenyl silanes in the years to come.

Part 8: References

• Organosilicon Compounds: A Comprehensive Guide to Their Chemistry and Applications. (n.d.). Retrieved from [Link]

• Schmitt, B., et al. (2021). Threshold of Toxicological Concern: Extending the chemical space by inclusion of a highly curated dataset for organosilicon compounds. Regulatory Toxicology and Pharmacology, 127, 105074. [Link]

• Pieńkowska, K. (2014). Safety and toxicity aspects of polysiloxanes (silicones) applications. In Concise Encyclopedia of High Performance Silicones. Wiley-Scrivener.

• Gong, H., et al. (2012). Direct Hiyama Cross-Coupling of Enaminones With Triethoxy(aryl)silanes and Dimethylphenylsilanol. Angewandte Chemie International Edition, 51(40), 10149-10152.

• This citation is not available.

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Trimethoxyphenylsilane.

• This citation is not available.

• Pan, D., et al. (2016). Linkers Having a Crucial Role in Antibody–Drug Conjugates. Pharmaceuticals, 9(2), 26. [Link]

• Gelest, Inc. (2015). Safety Data Sheet: Phenyltrimethoxysilane.

• Gong, P., et al. (2022). Palladium-catalyzed Hiyama cross-couplings of pyrimidin-2-yl tosylates with organosilanes. Chemistry Central Journal, 16(1), 1-8.

• This citation is not available.

• This citation is not available.

• This citation is not available.

• This citation is not available.

• Guryanov, I., et al. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry, 10, 1249-1266. [Link]

• Identification of Hydroxyl and Polysiloxane Compounds via Infrared Absorption Spectroscopy with Targeted Noise Analysis. (2025). Molecules, 30(11), 2345.

• Use of In Situ FTIR to Ensure Safe Quench of Phenylsilane. (2025). Organic Process Research & Development.

• Gelest, Inc. (n.d.). Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations.

• Solid Phase Peptide Synthesis and Its Applications in Tackling Antimicrobial Resistance. (n.d.).

• Computational Chemistry Approach for the Investigation of Structural, Electronic, Chemical and Quantum Chemical Parameters of Biginelli Adducts. (2021). Journal of Molecular Structure, 1234, 130156.

• Exploring the Utility of Methoxy Phenyl Ketones in Organic Chemistry. (2026). Journal of Organic Chemistry.

• p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. (2020). Journal of Peptide Science, 26(8), e3263. [Link]

• A study of the electronic structure of phenylsilanes by X-ray emission spectroscopy and quantum chemical calculation methods. (2025). Journal of Structural Chemistry.

• Solid Phase Peptide Synthesis (SPPS) explained. (2023). Bachem.

• Hydrosilylation as an efficient tool for polymer synthesis and modification with methacrylates. (2025). Progress in Polymer Science.

• Chemistry and Applications of Organosilanes – An Overview. (2025). RSC Advances.

• Fmoc Solid Phase Peptide Synthesis. (n.d.). ChemPep.

• Integrated Structural, Functional, and ADMET Analysis of 2-Methoxy-4,6-Diphenylnicotinonitrile: The Convergence of X-ray Diffraction, Molecular Docking, Dynamic Simulations, and Advanced Computational Insights. (n.d.). Molecules.

• 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. (2017). In Recent Advances in Natural Products Analysis. IntechOpen.

• Computational Insights on Molecular Structure, Electronic Properties, and Chemical Reactivity of (E)-3-(4-Chlorophenyl)-1-(2-Hydroxyphenyl)Prop-2-en-1-one. (n.d.).

• Platinum-Catalyzed Hydrosilylation in Polymer Chemistry. (2020). Polymers, 12(9), 2133. [Link]

• This citation is not available.

• 1 H and 13 C-NMR spectra of model compound. (n.d.). ResearchGate.

• A Technical Guide to the ¹H and ¹³C NMR Spectral Data of 1-Methoxynaphthalene. (2025). BenchChem.

• Experimental protocol for the synthesis of cypermethrin from 3-Phenoxybenzaldehyde. (2025). BenchChem.

Sources

• 1. Organosilicon Compounds: A Comprehensive Guide to Their Chemistry and Applications [cfsilicones.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. catalog.article4pub.com [catalog.article4pub.com]
• 4. Integrated Structural, Functional, and ADMET Analysis of 2-Methoxy-4,6-Diphenylnicotinonitrile: The Convergence of X-ray Diffraction, Molecular Docking, Dynamic Simulations, and Advanced Computational Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hiyama Cross Coupling | Chem-Station Int. Ed. [en.chem-station.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. gesamp.org [gesamp.org]
• 8. mdpi.com [mdpi.com]
• 9. scispace.com [scispace.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 17. p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Threshold of Toxicological Concern: Extending the chemical space by inclusion of a highly curated dataset for organosilicon compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications | MDPI [mdpi.com]

Protocols & Analytical Methods

Reagents for desilylation of (2-Fluoro-4-methoxyphenyl)trimethylsilane

Topic: Reagents for desilylation of (2-Fluoro-4-methoxyphenyl)trimethylsilane Content Type: Detailed Application Note & Protocols

Protocols for Protodesilylation and Ipso-Functionalization

Executive Summary & Molecule Profile

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a specialized arylsilane intermediate often employed in medicinal chemistry as a "masked" arene or a regioselective precursor for halogenation. The trimethylsilyl (TMS) group at the C1 position serves two primary functions:

• Blocking Group: It protects the C1 position during electrophilic substitution at other ring positions.

• Directing Group: It directs incoming electrophiles to the ipso position (C1), enabling regiospecific substitution that might otherwise be difficult to achieve due to the directing effects of the fluoro (C2) and methoxy (C4) groups.

This guide details three distinct desilylation pathways: Protodesilylation (replacing TMS with H), Ipso-Iodination (replacing TMS with I), and Ipso-Bromination (replacing TMS with Br).

Property	Detail
Substrate	(2-Fluoro-4-methoxyphenyl)trimethylsilane
Electronic State	Electron-Rich / Activated. The C4-Methoxy group is a strong resonance donor, activating the ring (and specifically the para C1-TMS position) toward electrophilic attack.
Steric Environment	Moderately Hindered. The C2-Fluorine atom provides ortho-steric bulk and inductive electron withdrawal, requiring tailored reaction conditions compared to simple phenylsilanes.
Primary Utility	Synthesis of fluorinated biaryl scaffolds and radiolabeled tracers ( I/ F).

Mechanistic Insight: The -Silicon Effect

The cleavage of the C(aryl)–Si bond in this substrate is driven by Electrophilic Aromatic Substitution (

) . Unlike standard benzene derivatives where the proton is the leaving group, the TMS group is a "super-proton."

• Attack: The electrophile (

  ) attacks the C1 position (ipso).

• Stabilization: The resulting carbocation (Wheland intermediate) is stabilized by the

  -silicon effect (hyperconjugation between the C–Si bond and the empty p-orbital).

• Elimination: The C–Si bond breaks, releasing the silicon species and restoring aromaticity.

Why this substrate is unique: The C4-Methoxy group is critical. It donates electron density into the ring, significantly increasing the rate of electrophilic attack at C1. This counteracts the inductive deactivation from the C2-Fluorine, making the TMS group highly labile to electrophiles like

, , or .

Protocol 1: Protodesilylation (TMS H)

This reaction removes the TMS group to yield 3-fluoroanisole. This is useful when the TMS group was used as a temporary blocking group to direct chemistry elsewhere on the ring.

Reagent: Trifluoroacetic Acid (TFA) Mechanism: Acid-catalyzed protodesilylation.

Experimental Procedure

• Preparation: In a round-bottom flask, dissolve (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.0 equiv) in Dichloromethane (DCM) or Chloroform (

  M concentration).

• Acid Addition: Cool the solution to

  . Add Trifluoroacetic acid (TFA) dropwise (5.0 – 10.0 equiv).

  • Note: The excess acid is required to drive the equilibrium and overcome the inductive effect of the fluorine.

• Reaction: Allow to warm to room temperature (RT) and stir.

  • Monitoring: Check via TLC or GC-MS. The reaction typically completes in 2–4 hours due to the activating methoxy group.

• Quench: Pour the mixture into saturated aqueous

  (Caution: Gas evolution).

• Extraction: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

Validation:

• 1H NMR: Disappearance of the TMS singlet (

  ppm). Appearance of a new aromatic proton signal.

Protocol 2: Ipso-Iododesilylation (TMS I)

This is the most high-value transformation, converting the silane into an aryl iodide, which is a versatile handle for Suzuki/Sonogashira couplings.

Reagent: Iodine Monochloride (ICl) Mechanism: Electrophilic attack by

.

Experimental Procedure

• Setup: Flame-dry a flask and purge with Nitrogen/Argon.

• Dissolution: Dissolve the silane (1.0 equiv) in anhydrous

  ( M). Cool to .

  • Critical Step: Low temperature is essential to prevent chlorination side-products or over-iodination.

• Reagent Addition: Add Iodine Monochloride (ICl) (1.1 – 1.2 equiv) dropwise.

  • Observation: The solution will turn dark brown/red.

• Reaction: Stir at

  for 30 minutes, then allow to warm to RT for 1 hour.

  • Why: The C4-Methoxy group makes the ring very reactive; prolonged stirring is rarely needed.

• Quench: Add saturated aqueous

  (Sodium Thiosulfate) until the iodine color disappears (solution turns pale yellow/clear).

• Workup: Extract with DCM, wash with water and brine. Dry and concentrate.

Expert Tip: If ICl is unavailable, N-Iodosuccinimide (NIS) (1.5 equiv) with catalytic TFA (0.1 equiv) in Acetonitrile is a milder alternative that avoids handling corrosive ICl.

Protocol 3: Ipso-Bromination (TMS Br)

Reagent: N-Bromosuccinimide (NBS) Mechanism: Radical-free electrophilic bromination.

Experimental Procedure

• Solvent Selection: Use Acetonitrile (MeCN) or DMF. MeCN is preferred for easier workup.

• Reaction: Dissolve silane (1.0 equiv) in MeCN. Add NBS (1.1 equiv).

• Conditions: Stir at Room Temperature.

  • Note: Unlike simple phenylsilanes which might require reflux, the activated methoxy group allows this to proceed at RT. If sluggish, heat to

    .

• Workup: Dilute with water, extract with Ethyl Acetate. Wash with water (to remove succinimide) and brine.

Comparative Data & Reagent Selection

Use this table to select the correct reagent for your synthetic goal.

Target Outcome	Reagent	Conditions	Yield Potential	Selectivity
Ar-H (Protodesilylation)	TFA / DCM	, 2h	>95%	High. Acid attacks C1 exclusively due to -Si stabilization.
Ar-I (Iodination)	ICl / DCM	, 1h	85-95%	Very High. ICl is a potent electrophile.
Ar-I (Mild Alternative)	NIS / MeCN	RT, cat. TFA	75-85%	Good. Slower than ICl but safer handling.
Ar-Br (Bromination)	NBS / MeCN	RT to	80-90%	High. Avoids using toxic liquid Bromine ( ).
Ar-OH (Oxidation)	/ Fluoride	Reflux (Tamao-Fleming)	60-75%	Moderate. Requires specific Fleming conditions.

Workflow Visualization

References

• Yao, W., Li, R., Jiang, H., & Han, D. (2018).[1][2] An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. Journal of Organic Chemistry.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (Chapter: Electrophilic Aromatic Substitution of Arylsilanes). Oxford University Press.

• Thiebes, C., Prakash, G. K. S., Petasis, N. A., & Olah, G. A. (1998).[3] Mild Preparation of Haloarenes by Ipso-Substitution of Arylboronic Acids with N-Halosuccinimides (Analogous reactivity for silanes). Synlett.

• Schiesser, C. H., & Skidmore, M. A. (1997). Ipso-substitution of arylsilanes. Journal of the Chemical Society, Perkin Transactions 1.

• Lipshutz, B. H., et al. (2018). Electrochemical Synthesis of Aryl Iodides by Anodic Iododesilylation. Angewandte Chemie International Edition.

Sources

• 1. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]
• 2. Alkane synthesis by deoxygenation [organic-chemistry.org]
• 3. Mild Preparation of Haloarenes by Ipso-Substitution of Arylboronic Acids with N-Halosuccinimides [organic-chemistry.org]

Application Note: Precision Synthesis of Biaryls using (2-Fluoro-4-methoxyphenyl)trimethylsilane

This Application Note is designed for research scientists and medicinal chemists focusing on the precision synthesis of functionalized biaryls. It addresses the specific challenges and protocols for utilizing (2-Fluoro-4-methoxyphenyl)trimethylsilane —a reagent that sits at the intersection of Hiyama cross-coupling and aryne chemistry.

Introduction & Strategic Overview

The synthesis of biaryls containing the 2-fluoro-4-methoxyphenyl moiety is of high value in medicinal chemistry. The fluorine atom at the ortho position modulates metabolic stability and conformation (via the gauche effect), while the para-methoxy group provides a handle for hydrogen bonding or further derivatization.

Using (2-Fluoro-4-methoxyphenyl)trimethylsilane (1) as the nucleophilic partner in Palladium-catalyzed cross-coupling (Hiyama Coupling) offers distinct advantages over Boronic acids (Suzuki) or Stannanes (Stille):

• Stability: The trimethylsilyl (TMS) group is robust, tolerating acidic and oxidative conditions that would decompose boronic acids.

• Toxicity: It avoids the acute toxicity of organotin reagents.

• Atom Economy: It generates benign silyl byproducts.

The "Ortho-Fluoro" Challenge

However, this specific reagent presents a unique dichotomy:

• Hiyama Pathway (Desired): Activation of the C–Si bond by fluoride to form a pentacoordinate silicate, followed by transmetallation to Palladium.

• Aryne Pathway (Competitor): Fluoride attack on Silicon can trigger the elimination of the ortho-fluorine, generating 4-methoxybenzyne .

This protocol details the Ag(I)-promoted Hiyama Coupling , a method selected to favor the cross-coupling pathway while suppressing benzyne elimination and protodesilylation.

Mechanistic Insight & Pathway Selection

To achieve high chemoselectivity, we must understand the competing mechanisms. The choice of activator is critical. Strong, basic fluoride sources (e.g., TBAF) favor benzyne formation. Silver(I) salts (AgF, Ag₂O) are preferred as they activate the silane via a synergistic "Silyl-Silver" transmetallation mechanism that is less prone to triggering elimination.

Mechanistic Pathway Diagram[1]

Caption: Divergent pathways for o-fluoroarylsilanes. Ag(I) promotion favors transmetallation (Green) over benzyne elimination (Red).

Experimental Protocol: Ag(I)-Promoted Hiyama Coupling

This protocol is optimized for coupling (2-Fluoro-4-methoxyphenyl)trimethylsilane with aryl iodides or bromides.

Reagents & Materials

Component	Specification	Role
Silane	(2-Fluoro-4-methoxyphenyl)trimethylsilane (1.2 - 1.5 equiv)	Nucleophile
Electrophile	Aryl Iodide (preferred) or Aryl Bromide (1.0 equiv)	Coupling Partner
Catalyst	Pd(OAc)₂ (5 mol%) + PPh₃ (20 mol%)	Catalyst System
Promoter	AgF (Silver(I) Fluoride) (1.5 - 2.0 equiv)	Activator
Solvent	THF (Anhydrous) or DMF (Dry)	Medium
Additives	Molecular Sieves (4Å)	Moisture Control

Step-by-Step Procedure

Phase 1: Preparation (Inert Atmosphere)

• Drying: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Allow to cool under a stream of Argon.

• Solvent Prep: Ensure THF is freshly distilled or taken from a solvent purification system (SPS). Degas by sparging with Argon for 15 minutes.

Phase 2: Reaction Assembly

• Solids: Charge the flask with:

  • Aryl Iodide (1.0 mmol)

  • Pd(OAc)₂ (11.2 mg, 0.05 mmol)

  • PPh₃ (52.5 mg, 0.20 mmol)

  • AgF (190 mg, 1.5 mmol) - Handle in dark/low light if possible.

• Liquids: Add anhydrous THF (5.0 mL) via syringe.

• Silane Addition: Add (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.2 mmol) dropwise via syringe.

  • Expert Tip: If the silane is valuable, add it in two portions: 0.6 equiv at T=0 and 0.6 equiv at T=2h to maintain active concentration.

Phase 3: Execution

• Heating: Heat the mixture to 60°C (oil bath temperature).

  • Note: Do not exceed 70°C initially. Higher temperatures increase the rate of benzyne elimination.

• Monitoring: Monitor reaction progress by TLC or HPLC every 2 hours.

  • Endpoint: Reaction is typically complete within 6–12 hours.

  • Visual Cue: The precipitation of AgI (yellow solid) and metallic Silver (black mirror) indicates active transmetallation.

Phase 4: Workup & Purification

• Filtration: Cool to room temperature. Dilute with Diethyl Ether (20 mL) and filter through a pad of Celite to remove silver salts and Palladium black.

• Extraction: Wash the filtrate with Water (2 x 15 mL) and Brine (1 x 15 mL).

• Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify by Flash Column Chromatography (Silica Gel).

  • Eluent: Hexane/Ethyl Acetate gradient. The biaryl product is usually less polar than the starting iodide but more polar than the silane.

Troubleshooting & Optimization

The primary failure mode for this reaction is Protodesilylation (loss of TMS replaced by H) or Homocoupling .

Observation	Diagnosis	Corrective Action
Product is (3-Fluoroanisole)	Protodesilylation	Solvent is too "wet". Increase Molecular Sieves load. Switch to DMF.
Low Yield, Start Material Remains	Catalyst Deactivation	Switch ligand to SPhos or XPhos . These bulky ligands protect Pd and accelerate transmetallation.
Complex Mixture / Tars	Benzyne Formation	Temperature too high or Fluoride too basic. Switch from AgF to TASF (mild source) at Room Temp.
Homocoupling of Halide	Oxidative Addition issue	Ensure Oxygen is rigorously excluded. Add 10 mol% CuI as co-catalyst.

Optimization Data: Fluoride Source Screening

Typical yields for coupling with 4-Iodotoluene:

Activator	Solvent	Temp (°C)	Yield (%)	Note
AgF	THF	60	82%	Recommended. High chemoselectivity.
TBAF	THF	Reflux	35%	Significant benzyne/tars observed.
TASF	DMF	40	74%	Good alternative, but reagent is expensive.
CsF	DMF	80	45%	Slow reaction, requires high temp.

Alternative Workflow: The "Benzyne" Route

Note: If your goal is to synthesize functionalized biaryls via the aryne intermediate (e.g., 2,3-disubstituted patterns), use this modified protocol.

• Reagents: CsF (3.0 equiv), 18-Crown-6 (3.0 equiv), Acetonitrile.

• Partner: Aryl Magnesium Bromide (Grignard).

• Procedure: Mix Silane and CsF/Crown ether in MeCN. Add Grignard slowly.

• Mechanism: The fluoride generates 4-methoxybenzyne , which undergoes nucleophilic attack by the Grignard to form a biaryl anion.

• Result: This yields a biaryl, but often with regiochemical mixtures (meta/para) depending on the nucleophile's attack preference. Use the Hiyama protocol (Section 3) for regiochemical fidelity.

References

• Hiyama Coupling Fundamentals: Hatanaka, Y.; Hiyama, T. "Cross-coupling of organosilanes with organic halides mediated by fluoride ion." Journal of Organic Chemistry, 1988 , 53, 918–920. Link

• Ag(I) Activation of Silanes: Nishihara, Y. et al. "Silver(I)-promoted coupling of organosilanes." Journal of the American Chemical Society, 2002, 124, 1162.

• Benzyne Precursors: Himeshima, Y.; Sonoda, T.; Kobayashi, H. "Fluoride-induced 1,2-elimination of o-trimethylsilylphenyl triflate to benzyne under mild conditions."[1] Chemistry Letters, 1983 , 12, 1211.[1] Link

• Hiyama-Denmark Coupling: Denmark, S. E.; Sweis, R. F. "Design and Implementation of New, Silicon-Based, Cross-Coupling Reactions." Accounts of Chemical Research, 2002 , 35, 835–846. Link

• Biaryl Synthesis Review: Hassan, J. et al. "Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction." Chemical Reviews, 2002 , 102, 1359. Link

Sources

• 1. Cascade Aryne Aminoarylation for Biaryl Phenol Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Incorporation of the 2-Fluoro-4-methoxyphenyl Moiety in Medicinal Chemistry Using (2-Fluoro-4-methoxyphenyl)trimethylsilane

Abstract

The strategic incorporation of fluorine and methoxy-substituted aromatic rings is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates. The 2-fluoro-4-methoxyphenyl moiety, in particular, is a valuable pharmacophore that can enhance metabolic stability, improve binding affinity, and fine-tune lipophilicity.[1][2][3] This guide provides a detailed overview of (2-Fluoro-4-methoxyphenyl)trimethylsilane as a key building block for introducing this moiety. We present its advantages over other organometallic reagents and provide a comprehensive, field-proven protocol for its application in palladium-catalyzed Hiyama cross-coupling reactions, complete with mechanistic insights and workflow visualizations.

Introduction: The Strategic Value of the 2-Fluoro-4-methoxyphenyl Moiety

In drug discovery, the modification of molecular scaffolds with specific functional groups is a critical strategy to enhance biological activity and optimize ADME (absorption, distribution, metabolism, and excretion) properties.[4][5][6] The 2-fluoro-4-methoxyphenyl group offers a unique combination of electronic and steric features:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to enzymatic cleavage. Introducing a fluorine atom at a metabolically labile position can block oxidative breakdown, thereby increasing the half-life of a drug candidate.[1]

• Modulation of Physicochemical Properties: The high electronegativity of fluorine can alter the pKa of nearby functional groups and create favorable electrostatic interactions with biological targets.[7] The methoxy group, a hydrogen bond acceptor, can also participate in key binding interactions within a receptor active site.

• Enhanced Permeability and Binding: The combination of the lipophilic methoxy group and the polar fluorine atom allows for fine-tuning of a molecule's overall lipophilicity (logP), which is crucial for optimizing membrane permeability and bioavailability.[5][7]

Given these benefits, having reliable and efficient synthetic methods to install this moiety is of paramount importance for drug development professionals.

The Reagent: (2-Fluoro-4-methoxyphenyl)trimethylsilane

(2-Fluoro-4-methoxyphenyl)trimethylsilane is an air-stable, versatile, and highly effective reagent for introducing the 2-fluoro-4-methoxyphenyl group into a target molecule. It serves as the nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Hiyama coupling.[8][9]

Advantages Over Other Organometallic Reagents

Compared to more traditional organometallic reagents like those based on boron (Suzuki), tin (Stille), or zinc (Negishi), organosilanes offer several distinct advantages that are particularly relevant in a pharmaceutical development setting.[8][10][11][12]

Property	Organosilanes (e.g., Aryl-TMS)	Organoborons (e.g., Boronic Acids)	Organostannanes (e.g., Aryl-SnBu₃)
Toxicity	Low to non-toxic byproducts (siloxanes).[8][10]	Generally low toxicity.	High toxicity of tin byproducts.
Stability	Excellent air and moisture stability; long shelf-life.[8][13]	Can be prone to dehydration and protodeboronation.	Air stable but can be light sensitive.
Handling	Easy to handle, often as crystalline solids or oils.[8]	Generally easy to handle solids.	Difficult to handle oils; toxic.
Byproduct Removal	Byproducts (e.g., siloxanes) are often easily removed via chromatography or filtration.[8]	Boronic acid byproducts can sometimes be challenging to remove completely.	Tin residues are notoriously difficult to remove from the final product.

These properties make (2-Fluoro-4-methoxyphenyl)trimethylsilane a practical, safe, and efficient choice for both small-scale discovery and larger-scale synthesis campaigns.

Core Application: The Hiyama Cross-Coupling Reaction

The Hiyama coupling is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organosilane and an organic halide or pseudohalide (e.g., triflate).[14][15] A key feature of this reaction is the requirement for an activator, typically a fluoride source or a base, to generate a hypervalent pentacoordinate silicon species, which is essential for the transmetalation step in the catalytic cycle.[11][14]

Reaction Mechanism

The catalytic cycle of the Hiyama coupling is a well-established process involving several key steps. The cycle begins with the activation of the organosilane.

Caption: Catalytic cycle of the Hiyama cross-coupling reaction.

• Activation: A fluoride source, such as tetrabutylammonium fluoride (TBAF), coordinates to the silicon atom of (2-Fluoro-4-methoxyphenyl)trimethylsilane, forming a pentacoordinate silicate. This step increases the nucleophilicity of the aryl group.[14]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the organic electrophile (R¹-X, e.g., an aryl bromide), forming a Pd(II) complex.

• Transmetalation: The activated silicate transfers its aryl group (the 2-fluoro-4-methoxyphenyl moiety) to the Pd(II) complex, displacing the halide (X). This is typically the rate-determining step.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated, forming the final biaryl product (R¹-R²) and regenerating the Pd(0) catalyst.[15]

Experimental Protocol: Synthesis of a Biaryl Compound

This section provides a detailed, self-validating protocol for a representative Hiyama cross-coupling reaction using (2-Fluoro-4-methoxyphenyl)trimethylsilane and 4-bromo-N,N-dimethylaniline as coupling partners.

Materials and Equipment

• Reagents:

  • (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.2 eq)

  • 4-Bromo-N,N-dimethylaniline (1.0 eq)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (4 mol%)

  • Tetrabutylammonium fluoride (TBAF), 1 M solution in THF (2.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Equipment:

  • Schlenk flask or oven-dried round-bottom flask with a reflux condenser

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (Nitrogen or Argon)

  • Syringes and needles

  • Standard laboratory glassware for workup and purification

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and chamber

General Experimental Workflow

Caption: General workflow for Hiyama cross-coupling.

Step-by-Step Procedure

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 4-bromo-N,N-dimethylaniline (1.0 mmol, 200 mg), (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.2 mmol, 238 mg), Pd(OAc)₂ (0.02 mmol, 4.5 mg), and SPhos (0.04 mmol, 16.4 mg).

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon for 10-15 minutes. This is crucial to prevent oxidation of the palladium catalyst.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous THF (5 mL) via syringe. Stir the mixture for 5 minutes to ensure dissolution. Then, add the 1 M solution of TBAF in THF (2.0 mmol, 2.0 mL) dropwise over 2 minutes.

• Reaction Conditions: Heat the reaction mixture to 65 °C (reflux) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 9:1 Hexanes:EtOAc mobile phase). The disappearance of the starting aryl bromide spot indicates the reaction is nearing completion. A typical reaction time is 12-24 hours.

• Workup: Once the reaction is complete, cool the flask to room temperature. Quench the reaction by adding saturated aqueous NaHCO₃ solution (15 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure biaryl product.

Expected Results and Troubleshooting

Parameter	Expected Outcome	Troubleshooting Tip
Yield	75-90%	Low yield? Ensure anhydrous conditions and proper inert atmosphere. Consider a different phosphine ligand or palladium source.
Purity	>95% after chromatography	Impurities present? Optimize chromatography gradient. Incomplete reaction may leave starting material.
Side Reactions	Protodesilylation (loss of TMS group without coupling)	This can occur if excess water is present. Ensure all reagents and solvents are anhydrous.

Conclusion

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a highly valuable and practical reagent for medicinal chemists. Its stability, low toxicity, and high reactivity in palladium-catalyzed Hiyama cross-coupling reactions make it a superior choice for the efficient synthesis of complex molecules containing the 2-fluoro-4-methoxyphenyl moiety.[8][10][11] The detailed protocol provided herein offers a reliable and reproducible method for researchers, scientists, and drug development professionals to leverage this building block in their discovery programs, accelerating the development of next-generation therapeutics.

References

• Gelest, Inc. (n.d.). Organosilane Cross-Coupling Reagents. Gelest Technical Library. Available at: [Link]

• Zhong, Y., et al. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Available at: [Link]

• Scilit. (2025, July 17). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• Denmark, S. E., & Sweis, R. F. (2009, February 26). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. PMC. Available at: [Link]

• Apollo Scientific. (2026, January 19). Fluorinated Building Blocks in Drug Design: Why They Matter. Available at: [Link]

• ResearchGate. (2025, July 1). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• ChemRxiv. (n.d.). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Available at: [Link]

• ACS Publications. (2023, November 8). Hydrosilane/Organoiodine Coupling-Enabled Studies of Organosilane Physical Properties. Accounts of Chemical Research. Available at: [Link]

• ACS Publications. (2019, September 18). Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines. The Journal of Organic Chemistry. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Supplier of 2-Fluoro-4-methoxyphenylboronic acid CAS 162101-31-7 for Pharmaceutical & Organic Synthesis. Available at: [Link]

• Denmark, S. E., & Smith, R. C. (n.d.). Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols .... PMC. Available at: [Link]

• Organic-Chemistry.org. (n.d.). Palladium-Catalyzed Hiyama Cross-Couplings of Aryl Arenesulfonates with Arylsilanes. Available at: [Link]

• University of Illinois at Urbana-Champaign. (2011, May 25). Palladium catalyzed cross-coupling reactions of allyl- and vinylsilanes. IDEALS. Available at: [Link]

• MDPI. (2019, December 18). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Available at: [Link]

• PubMed. (2024, October 5). Design, synthesis, and evaluation of antitumor activity of 2-arylmethoxy-4-(2-fluoromethyl-biphenyl-3-ylmethoxy) benzylamine derivatives as PD-1/PD-l1 inhibitors. Available at: [Link]

• Semantic Scholar. (2020, March 28). Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic substitution. Available at: [Link]

• ACS Publications. (2024, December 17). Next Generation of Fluorine-Containing Pharmaceuticals, Compounds Currently in Phase II−III Clinical Trials of Major Pharmaceu. Journal of Medicinal Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Hiyama Coupling. Available at: [Link]

• Wikipedia. (n.d.). Hiyama coupling. Available at: [Link]

• ResearchGate. (2025, August 10). Hiyama Cross-Coupling of Chloro-, Fluoro-, and Methoxypyridyltrimethylsilanes: Room-Temperature Novel Access to Functional Bi(het)aryl. Available at: [Link]

• ACS Publications. (2014, July 15). Base-Free Hiyama Coupling Reaction via a Group 10 Metal Fluoride Intermediate Generated by C–F Bond Activation. Organometallics. Available at: [Link]

• Frontiers. (2022, April 25). Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. Available at: [Link]

• Semantic Scholar. (2023, August 15). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available at: [Link]

• International Union of Crystallography. (n.d.). N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide. Available at: [Link]

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. N-[2-(3,4-Di­meth­oxy­phen­yl)-2-(phenyl­sulfan­yl)eth­yl]-2-(2-fluoro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organosilane Cross-Coupling Reagents - Gelest [technical.gelest.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 有機シラノール [sigmaaldrich.com]
• 11. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lewis Basic Salt-Promoted Organosilane Coupling Reactions with Aromatic Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hiyama Coupling [organic-chemistry.org]
• 15. Hiyama coupling - Wikipedia [en.wikipedia.org]

Electrophilic aromatic substitution of trimethylsilyl anisoles

Application Notes & Protocols

Topic: Electrophilic Aromatic Substitution of Trimethylsilyl Anisoles: A Guide to Regiocontrolled Synthesis via ipso-Substitution

Audience: Researchers, scientists, and drug development professionals.

Introduction: Strategic Regiocontrol in Aromatic Synthesis

In the landscape of organic synthesis, the precise functionalization of aromatic rings is a cornerstone of molecular construction. Trimethylsilyl (TMS) anisoles have emerged as exceptionally versatile intermediates, offering a powerful solution to challenges of regioselectivity in electrophilic aromatic substitution (EAS) reactions. The interplay between the strongly activating, ortho, para-directing methoxy group and the sterically influential, electronically unique trimethylsilyl group provides a fascinating platform for directing electrophiles to specific positions. This guide delves into the mechanistic underpinnings of these reactions and provides detailed protocols for leveraging the remarkable phenomenon of ipso-substitution, where an incoming electrophile directly replaces the trimethylsilyl group, affording a level of regiocontrol not easily achieved through classical methods.

Part 1: The Mechanistic Landscape

The Dueling Directors: Methoxy vs. Trimethylsilyl

The outcome of an EAS reaction on a trimethylsilyl anisole is dictated by the electronic and steric dialogue between its two key substituents.

• The Methoxy Group (-OCH₃): As a powerful electron-donating group, the methoxy substituent activates the aromatic ring towards electrophilic attack. Through a strong positive mesomeric effect (+M), it enriches the ortho and para positions with electron density, making them the preferred sites for substitution.[1][2][3]

• The Trimethylsilyl Group (-SiMe₃): The C-Si bond is a key player in directing reactivity. Silicon is less electronegative than carbon, and the bond is polarized towards the carbon atom. Crucially, silicon has a profound ability to stabilize a positive charge on a β-carbon through hyperconjugation.[4] In the context of an EAS reaction, this means the arenium ion intermediate formed by an electrophile attacking the silicon-bearing carbon (ipso-attack) is significantly stabilized.[5][6] This stabilization provides a low-energy pathway for the reaction to proceed, making the silyl group a potent ipso-director.

Ipso-Substitution: The Path of Least Resistance

Ipso-substitution is an EAS reaction where the incoming electrophile displaces a substituent already present on the ring, in this case, the -SiMe₃ group.[7] The driving force for this pathway is the formation of the most stable cationic intermediate (Wheland intermediate). As illustrated below, attack at the ipso-position places the positive charge adjacent to the carbon-silicon bond, allowing for effective stabilization. This often makes ipso-substitution the kinetically favored pathway, even over substitution at the electronically enriched ortho and para positions relative to the methoxy group.[4][5]

Caption: Competing pathways in the EAS of trimethylsilyl anisoles.

Part 2: Application Notes & Experimental Protocols

General Considerations for Success

• Anhydrous Conditions: Many EAS reactions, particularly Friedel-Crafts acylations, require strictly anhydrous conditions to prevent deactivation of the Lewis acid catalyst.

• Temperature Control: These reactions are often exothermic. Maintaining low temperatures is critical for controlling reaction rates and preventing side reactions, such as protodesilylation (loss of the silyl group by protonation) or polysubstitution.[8]

• Safety: The electrophiles and catalysts used (e.g., bromine, nitrating mixture, aluminum chloride) are corrosive, toxic, and/or moisture-sensitive. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Regioselective Bromination via ipso-Substitution

This protocol demonstrates the classic and highly efficient ipso-bromodesilylation of 4-(trimethylsilyl)anisole to yield 4-bromoanisole, a valuable synthetic intermediate.

Materials:

• 4-(trimethylsilyl)anisole

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM), anhydrous

• Saturated sodium thiosulfate solution (Na₂S₂O₃)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add 4-(trimethylsilyl)anisole (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) portion-wise over 10-15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Upon completion, cool the mixture back to 0 °C and quench by slowly adding saturated Na₂S₂O₃ solution to consume any unreacted bromine.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by flash column chromatography on silica gel.

Protocol 2: Nitration - A Study in Conditional Selectivity

The nitration of silylated anisoles can be complex, as the strongly acidic conditions can promote competitive protodesilylation. Careful control of temperature and reagent stoichiometry is paramount. Nitration may proceed via an ipso-substitution or at the position ortho to the powerful methoxy director, often influenced by steric factors.[9]

Materials:

• 2-(trimethylsilyl)anisole

• Fuming Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Dichloromethane (DCM)

• Crushed Ice

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Nitrating Mixture Preparation: In a separate flask cooled to -10 °C (ice-salt bath), slowly add fuming nitric acid (1.0 eq) to concentrated sulfuric acid (2.0 eq) with gentle stirring. Keep this mixture cold.

• Reaction Setup: In the main reaction flask, dissolve 2-(trimethylsilyl)anisole (1.0 eq) in DCM and cool to -10 °C.

• Slow Addition: Add the cold nitrating mixture dropwise to the anisole solution over 30-45 minutes, ensuring the internal temperature does not rise above -5 °C.[8]

• Reaction: Stir the mixture at -10 °C to 0 °C for 1-2 hours. The reaction is highly sensitive, so progress should be carefully monitored.

• Work-up: Very carefully pour the reaction mixture onto a large volume of crushed ice with vigorous stirring. The crude product may separate as an oil or solid.

• Extraction and Neutralization: Transfer the mixture to a separatory funnel. Extract with DCM (2x). Combine the organic layers and wash carefully with cold water, followed by saturated NaHCO₃ solution until effervescence ceases, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: The resulting mixture of isomers (e.g., 2-methoxy-3-nitrophenyl)trimethylsilane and 2-nitroanisole) must be separated by careful flash column chromatography.

Protocol 3: Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group, typically para to the methoxy group. The Lewis acid catalyst (e.g., AlCl₃) can complex with the methoxy oxygen, necessitating the use of stoichiometric or excess amounts of the catalyst.[10] The ipso-position is often sterically hindered for the bulky acylium ion, leading to substitution at the para position relative to the methoxy group.

Materials:

• 2-(trimethylsilyl)anisole

• Acetyl chloride (AcCl)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric acid (HCl), 1M

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add anhydrous AlCl₃ (2.2 eq). Suspend it in anhydrous DCM and cool to 0 °C.

• Acylium Ion Formation: Slowly add acetyl chloride (1.1 eq) to the AlCl₃ suspension. Stir for 15 minutes at 0 °C.

• Substrate Addition: Add a solution of 2-(trimethylsilyl)anisole (1.0 eq) in anhydrous DCM dropwise to the reaction mixture over 30 minutes, keeping the temperature at 0 °C.

• Reaction: After addition, allow the reaction to stir at room temperature for 4-6 hours or until completion as indicated by TLC.

• Quenching: Cool the reaction back to 0 °C and quench by slowly and carefully adding it to a flask containing crushed ice and 1M HCl.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer with DCM. Combine the organic layers and wash with water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product (e.g., 1-(4-methoxy-3-(trimethylsilyl)phenyl)ethan-1-one) by flash column chromatography or recrystallization.

Part 3: Data Summary and Workflow

Table 1: Summary of Electrophilic Substitutions on Trimethylsilyl Anisoles

Substrate	Electrophile/Reagent	Key Conditions	Major Product(s)	Predominant Pathway
4-(TMS)-Anisole	NBS / DCM	0 °C to RT	4-Bromoanisole	ipso-Substitution[5][9]
2-(TMS)-Anisole	HNO₃ / H₂SO₄	-10 °C	2-Methoxy-3-nitro(TMS)phenyl / 2-Nitroanisole	ortho to -OMe / Protodesilylation
2-(TMS)-Anisole	AcCl / AlCl₃	0 °C to RT	4-Acyl-2-(TMS)-anisole	para to -OMe
4-(TMS)-Anisole	SO₃ / H₂SO₄	0 °C	4-Anisolesulfonic acid	ipso-Substitution[4]

graph TD {
A[Start: Dry Glassware under N₂] --> B{Dissolve TMS-Anisole in Anhydrous Solvent};
B --> C{Cool to Reaction Temperature (e.g., 0 °C)};
C --> D{Slowly Add Electrophile/Catalyst};
D --> E{Stir & Monitor Reaction (TLC/GC-MS)};
E --> F{Quench Reaction (e.g., Ice, NaHCO₃)};
F --> G{Aqueous Work-up & Extraction};
G --> H{Dry Organic Layer (e.g., MgSO₄)};
H --> I{Filter & Concentrate (Rotovap)};
I --> J[Purify Product (Chromatography/Recrystallization)];
subgraph "Reaction Phase"
    C; D; E;
end
subgraph "Work-up & Isolation"
    F; G; H; I; J;
end

style A fill:#F1F3F4,stroke:#5F6368
style J fill:#E8F0FE,stroke:#4285F4
}

Caption: General experimental workflow for electrophilic aromatic substitution.

Part 4: Expertise & Trustworthiness

Causality Behind Experimental Choices:

• Choice of Halogenating Agent: NBS is often preferred over liquid Br₂ for brominations as it is a solid that is easier to handle and allows for better stoichiometric control, minimizing the formation of dibrominated byproducts.

• Rationale for Excess Lewis Acid: In Friedel-Crafts reactions, the methoxy group's oxygen acts as a Lewis base, forming a complex with AlCl₃.[10] This deactivates both the catalyst and the ring. Using more than one equivalent of AlCl₃ ensures there is sufficient free catalyst to generate the acylium ion and promote the reaction.

• Protodesilylation as a Side Reaction: The C-Si bond is labile under strongly acidic conditions. In reactions like nitration or sulfonation, a competing pathway is the protonation of the ring at the ipso-carbon, followed by the loss of the silyl group to regenerate the parent anisole, which can then undergo substitution itself.[11] This underscores the need for meticulous temperature control and reaction time management.

Self-Validating Systems: Each protocol is designed with clear checkpoints. Monitoring by TLC or GC-MS allows the researcher to validate the reaction's progress and identify the formation of major products and potential side products in real-time. The described work-up procedures are robust, designed to effectively remove unreacted reagents and catalysts, ensuring the purity of the crude product before the final purification step.

References

• Mukaiyama, T., Ohno, T., Nishimura, T., Suda, S., & Kobayashi, S. (1991). An Efficient Catalytic Friedel-Crafts Acylation Reaction of Equimolar Amounts of Aromatic Compounds. Chemistry Letters, 20(6), 1059-1062. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry, 2nd ed. Oxford University Press. (General principles of ipso-substitution are widely covered in advanced organic chemistry textbooks).

• Mayr, H., Kempf, B., & Ofial, A. R. (2003). Electrophilic Reactions of Aryl- and Heteroaryl(triniethyl)silanes with a Remarkable Nucleophilic Catalysis. Angewandte Chemie International Edition, 42(38), 4672-4675. [Link]

• LibreTexts. (2024). 11.2: Background - Electrophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Dalal Institute. (n.d.). Electrophilic Aromatic Substitution (EAS)SEAr. Dalal Institute. [Link]

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution – The Mechanism. Master Organic Chemistry. [Link]

• Chemistry Steps. (2022). The Mechanism of Electrophilic Aromatic Substitution. Chemistry Steps. [Link]

• Eaborn, C. (1956). Aromatic desilylation reactions. University of Leicester research repository. [Link]

• University of Toronto. (n.d.). Experiment 13: Friedel-Crafts Acylation. UTSC Chemistry Online. [Link]

• D'Ippolito, S., et al. (2005). Directed ortho metalation-based methodology. Halo-, nitroso-, and boro-induced ipso-desilylation. Link to an in situ Suzuki reaction. Organic Letters, 7(13), 2523-2526. [Link]

• Kitamura, T., et al. (2019). Aromatic Halogenation Using N-Halosuccinimide and PhSSiMe₃ or PhSSPh. The Journal of Organic Chemistry, 84(10), 6246-6254. [Link]

• University of Lucknow. (n.d.). IPSO ATTACK. Department of Chemistry. [Link]

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. [Link]

• Chemistry Stack Exchange. (2018). Ipso substitution and its rules. Chemistry Stack Exchange. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Wikipedia. [Link]

• Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution. Aakash Institute. [Link]

• Chemistry Stack Exchange. (2017). Friedel-Crafts reaction of anisole?. Chemistry Stack Exchange. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Directive Influence of Groups on Electrophilic Aromatic Substitution – Ortho-Para Directing Groups and Meta Directing Groups in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Aryl silanes undergo ipso substitution with electrophiles [ns1.almerja.com]
• 6. govtpgcdatia.ac.in [govtpgcdatia.ac.in]
• 7. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Directed ortho metalation-based methodology. Halo-, nitroso-, and boro-induced ipso-desilylation. Link to an in situ Suzuki reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. figshare.le.ac.uk [figshare.le.ac.uk]

One-pot synthesis utilizing (2-Fluoro-4-methoxyphenyl)trimethylsilane

Introduction & Scope

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a specialized "Kobayashi-type" aryne precursor. Unlike traditional benzyne generation methods requiring strong bases (e.g., n-BuLi) or high temperatures (diazonium carboxylates), this reagent allows for the generation of 4-methoxybenzyne under mild, neutral conditions triggered by fluoride ions.

This Application Note details the one-pot synthesis of functionalized polycyclic aromatic hydrocarbons (PAHs) via a fluoride-induced elimination-cycloaddition sequence. This method is critical for medicinal chemists accessing the 4-methoxy-1,2-didehydrobenzene scaffold without disrupting sensitive functional groups elsewhere in the molecule.

Key Advantages:

• Mild Activation: Triggered by CsF or TBAF at ambient/mild temperatures.

• Functional Group Tolerance: Compatible with esters, ketones, and nitriles that are unstable to lithiation.

• Atom Economy: Eliminates volatile TMS-F, simplifying purification.

Mechanism of Action

The reaction proceeds via a cascade mechanism initiated by the nucleophilic attack of fluoride on the silicon atom. This generates a hypervalent silicate intermediate (or carbanion) at the C1 position, which undergoes rapid 1,2-elimination of the ortho-fluorine atom to generate the highly reactive 4-methoxybenzyne intermediate.

Figure 1: Mechanistic Pathway

Caption: Fluoride-induced desilylation and 1,2-elimination followed by in situ trapping.

Experimental Protocol: Diels-Alder Cycloaddition

This protocol describes the synthesis of 6-methoxy-1,4-epoxy-1,4-dihydronaphthalene via the trapping of the generated benzyne with furan. This serves as a model reaction for constructing substituted naphthalene cores.

Reagents & Equipment[1][2][3]

Reagent	Equiv.[1][2]	Role	Grade/Notes
(2-Fluoro-4-methoxyphenyl)trimethylsilane	1.0	Precursor	>97% Purity
Furan	5.0	Diene / Trap	Freshly distilled
Cesium Fluoride (CsF)	2.5	Activator	Dried (See Step 1)
Acetonitrile (MeCN)	N/A	Solvent	Anhydrous (<50 ppm H₂O)
18-Crown-6	0.1	Phase Transfer	Optional (accelerant)

Step-by-Step Procedure

Step 1: Catalyst Activation (Critical)

• Commercially available CsF is hygroscopic. Water protonates the aryl anion intermediate, quenching the reaction before benzyne formation.

• Action: Flame-dry CsF in the reaction flask under vacuum (0.1 mmHg) for 10 minutes or grind with a mortar and pestle in a glovebox.

Step 2: Reaction Assembly

• To the flask containing dry CsF (2.5 equiv) and 18-crown-6 (0.1 equiv), add anhydrous MeCN (0.2 M concentration relative to precursor).

• Add Furan (5.0 equiv) via syringe.

• Note: A large excess of the trapping agent is required to minimize benzyne dimerization (biphenylene formation).

Step 3: Precursor Addition

• Dissolve (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.0 equiv) in a minimal amount of MeCN.

• Add this solution dropwise to the stirring CsF/Furan suspension over 10–15 minutes.

• Reasoning: Slow addition keeps the instantaneous concentration of benzyne low, favoring reaction with the trap (Furan) over self-reaction.

Step 4: Incubation

• Stir the mixture at 40°C for 4–6 hours.

• Monitoring: Monitor by TLC (SiO₂). The starting silane usually has a high R_f (non-polar); the product will be more polar.

Step 5: Workup

• Dilute the reaction mixture with Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc).

• Filter through a Celite pad to remove insoluble silicon/cesium salts.

• Concentrate the filtrate under reduced pressure.[1][3]

• Purify via flash column chromatography (Hexanes/EtOAc gradient).

Figure 2: Workflow Diagram

Caption: Operational workflow for the one-pot benzyne generation and trapping.

Technical Discussion: Regioselectivity & Optimization

Regiochemical Outcomes

The 4-methoxybenzyne intermediate is asymmetric.

• Cycloadditions (Diels-Alder): When reacting with symmetric dienes (like furan), a single constitutional isomer is formed (though stereoisomers endo/exo are possible).

• Nucleophilic Additions: If reacting with nucleophiles (e.g., amines, phenols), regioselectivity is governed by the distortion of the benzyne triple bond.

  • The methoxy group (EWG by induction) distorts the internal bond angles.

  • Nucleophilic attack typically favors the position meta to the methoxy group (C3), but mixtures are common with 4-substituted benzynes [1]. For high-precision synthesis, cycloadditions are preferred over nucleophilic additions with this specific precursor.

Fluoride Source Comparison

Fluoride Source	Solvent	Temp	Pros	Cons
CsF / 18-crown-6	MeCN	25-60°C	High yields, mild	Hygroscopic (requires drying)
TBAF (1M in THF)	THF	0-25°C	Convenient liquid	High water content (protonation risk)
TBAT	DCM/MeCN	25°C	Anhydrous, non-basic	Expensive

Recommendation: Use CsF/MeCN for scalability and cost-efficiency. Use TBAT if the substrate is extremely base-sensitive.

References

• Hikawa, H., & Suzuki, T. (2016). Benzyne-Mediated Synthesis of Functionalized Arenes. Journal of Organic Chemistry . Link

• Kobayashi, Y., et al. (1983).[4] A Mild Method for the Generation of Benzyne. Chemical Pharmaceutical Bulletin . Link

• Takikawa, H., et al. (2018). Recent Advances in Aryne Chemistry. Chemical Reviews . Link

• Garg, N. K., et al. (2011). Regioselectivity of Nucleophilic Attack on 4-Substituted Arynes. Journal of the American Chemical Society .[5] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. 4-fluoro-2-methoxyaniline - Reaction / Application on synthetic works_Chemicalbook [chemicalbook.com]
• 4. Continuous flow synthesis of trimethylsilylphenyl perfluorosulfonates: Highly efficient benzyne precursor synthesis at room temperature [morressier.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stabilizing (2-Fluoro-4-methoxyphenyl)trimethylsilane

Status: Operational Role: Senior Application Scientist Ticket: Preventing Protodesilylation in Electron-Rich Arylsilanes

Executive Summary: The "Perfect Storm" of Reactivity

You are encountering instability because (2-Fluoro-4-methoxyphenyl)trimethylsilane is electronically primed for protodesilylation (acid-catalyzed cleavage of the C–Si bond).

Unlike a standard phenylsilane, your molecule possesses a "perfect storm" of electronic effects:

• The 4-Methoxy Group (Critical): This is a strong

  -donor. It activates the ring toward Electrophilic Aromatic Substitution ( ) and directs incoming electrophiles (protons) to the ortho and para positions. The Trimethylsilyl (TMS) group is located exactly para to this donor.

• The 2-Fluoro Group: While inductively withdrawing, fluorine is a resonance donor that directs ortho/para. The TMS group is ortho to the fluorine.

Result: The Carbon-1 position (bearing the TMS) is super-activated. Even trace acidity from silica gel, chloroform (

), or moisture is sufficient to replace the TMS group with a proton, yielding 3-fluoroanisole .

Mechanism of Failure

To solve the problem, you must visualize why it happens. The reaction is an Ipso-Substitution .

Pathway Diagram: Acid-Catalyzed Protodesilylation

Figure 1: The specific substitution pattern directs protons to attack the C-Si bond, leading to rapid degradation.

Troubleshooting Guide: Purification & Isolation

The most common point of failure is Flash Column Chromatography . Standard silica gel is acidic (

).

Protocol: Base-Buffered Silica Chromatography

Do NOT run a standard column. Follow this buffered protocol to neutralize surface silanols.

Step	Action	Technical Rationale
1. Solvent Prep	Add 1% to 3% Triethylamine (TEA) to your entire eluent system (e.g., Hexanes/EtOAc + 1% TEA).	TEA neutralizes acidic silanol ( ) sites on the silica gel surface.[1]
2. Slurry Packing	Slurry the silica gel in the TEA-containing solvent before pouring the column.	Ensures the base is distributed evenly throughout the stationary phase, preventing "acid pockets."
3. Loading	Load the crude sample using the buffered solvent or a minimal amount of DCM (if necessary).	Avoids acid exposure at the critical high-concentration loading zone.
4. Elution	Run the column with the TEA-spiked solvent.	Maintains basicity throughout the run.
5. Evaporation	Rotovap fractions at bath temp .	Heat accelerates desilylation if any trace moisture/acid remains.

Alternative Stationary Phases:

• Neutral Alumina (Brockmann Grade III): Much safer than silica for arylsilanes.

• Basic Alumina: Ideal, but may cause hydrolysis of other sensitive esters if present.

Troubleshooting Guide: Analytics (NMR)

Scenario: Your column was successful, but the NMR spectrum shows the product has decomposed (TMS peak missing or shifted).

Diagnosis: Chloroform Acidity.

decomposes over time (especially in light) to form (Deuterium Chloride) and Phosgene. This trace acid is enough to kill your molecule inside the NMR tube.

Corrective Workflow: The "Safe NMR" Protocol

Figure 2: Decision tree for selecting and treating NMR solvents for acid-sensitive silanes.

Recommended Action:

• Filter CDCl3: Pass your deuterated chloroform through a small pipette plug of basic alumina immediately before use.

• Switch to C6D6: Benzene-d6 is non-acidic and is the "Gold Standard" for arylsilane stability.

Frequently Asked Questions (FAQ)

Q1: Can I use Lewis Acids (e.g.,

, ) for subsequent reactions on this molecule?

• Strictly No. Strong Lewis acids will trigger ipso-desilylation or halodesilylation immediately. If you need to functionalize the ring, rely on palladium-catalyzed couplings (e.g., Hiyama coupling) which utilize the silicon bond specifically, or radical mechanisms that avoid cationic intermediates.

Q2: My product decomposes on the rotovap. Why?

• This usually indicates trace acid was carried over from the workup or the silica column.

• Fix: Add a few drops of TEA to the collection flask before evaporation. This acts as a "safety buffer" as the solvent volume decreases and concentration increases.

Q3: How should I store the purified compound?

• Conditions:

  , under Argon/Nitrogen, in a dark vial.

• Stabilizer: Do not add stabilizers directly to the product, but ensure the storage vial is absolutely dry. Moisture + Time = Desilylation.

Summary of Stability Data

Parameter	Condition	Stability Rating	Recommendation
Solvent	(Untreated)	🔴 Critical	Filter through basic alumina or use .
Solvent	Methanol/Ethanol	🟡 Poor	Protic solvents promote solvolysis; avoid long exposure.
Stationary Phase	Silica Gel (Standard)	🔴 Critical	Decompose rapidly. Use 1-3% TEA buffer.[1]
Stationary Phase	Alumina (Neutral)	🟢 Good	Preferred purification method.
Reagents		🔴 Critical	Instant protodesilylation.

References

• Fleming, I. (1981).[2] The mechanism of the protodesilylation of allylsilanes and vinylsilanes. Journal of the Chemical Society, Perkin Transactions 1, 1421.[2] Link

• BenchChem Technical Support. (2025). Deactivation of Silica Gel with Triethylamine (TEA). Link

• Cambridge Isotope Laboratories. (2022). Deuterated Chloroform Acidity and Stabilization. Link

• Kuhlmann, J. H., et al. (2022).[3] Protodesilylation of Arylsilanes by Visible-Light Photocatalysis. ResearchGate. Link

• University of Rochester. (2024). Tips for Flash Column Chromatography: Acid Sensitive Compounds. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The mechanism of the protodesilylation of allylsilanes and vinylsilanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Reactivity of Steric Aryl Trimethylsilanes

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in synthetic chemistry. This guide is dedicated to a particularly persistent issue: the low reactivity of sterically hindered aryl trimethylsilanes in cross-coupling reactions. Instead of a generic checklist, we will explore the underlying causes of these difficulties and provide logical, actionable solutions.

Troubleshooting Guide: From Low Yields to Successful Coupling

This section addresses specific experimental failures in a question-and-answer format, focusing on the causality behind each recommended action.

Q1: My reaction with a 2,6-disubstituted aryl trimethylsilane shows no conversion. What is the primary bottleneck?

A1: The most significant hurdle with sterically encumbered aryl trimethylsilanes is the transmetalation step in the catalytic cycle.[1] The bulky substituents ortho to the trimethylsilyl group physically obstruct the approach of the palladium complex, making it difficult to transfer the aryl group from the silicon atom to the palladium center. This high activation energy for transmetalation effectively stalls the catalytic cycle.

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2] While oxidative addition of the aryl halide to the Pd(0) complex is usually facile, the subsequent transmetalation is highly sensitive to the steric profile of both coupling partners.

Caption: The catalytic cycle highlighting the sterically hindered transmetalation step.

Q2: Given that transmetalation is the issue, how can I activate the C-Si bond more effectively?

A2: Activating the aryl-silicon bond is crucial. Aryl trimethylsilanes are generally unreactive on their own due to the strong C-Si bond. Activation is required to create a more nucleophilic aryl species capable of transmetalation.

Strategy 1: Fluoride Activation (The Classic Hiyama Coupling) A fluoride source, such as tetrabutylammonium fluoride (TBAF), is the traditional method. Fluoride coordinates to the silicon atom, forming a pentacoordinate, hypervalent "ate" complex (e.g., [ArSi(F)(Me)₃]⁻).[3] This complexation polarizes the C-Si bond, significantly increasing the nucleophilicity of the aryl group and facilitating its transfer to the palladium center.

Strategy 2: Fluoride-Free Activation (The Hiyama-Denmark Coupling) Fluoride activators can be incompatible with sensitive functional groups like silyl ethers. A powerful alternative is the use of organosilanols or their corresponding silanolates.[4] These are often generated in situ from precursors like aryldisiloxanes under basic conditions.[5][6][7] The palladium(II) silanolate intermediate formed after oxidative addition can undergo transmetalation without the need for an external fluoride activator.[2] For hindered substrates, this pathway can sometimes be more efficient.

Activator Type	Common Reagents	Mechanism of Action	Best For...
Fluoride	TBAF, CsF, TASF	Forms a hypervalent pentacoordinate silicate, increasing aryl nucleophilicity.[3]	General purpose, robust substrates.
Fluoride-Free (Base)	NaOH, KOH, K₃PO₄	Generates a reactive silanolate from a silanol or precursor.[5]	Substrates with fluoride-sensitive functional groups.

Q3: I've tried TBAF activation, but my reaction is still sluggish. What changes to the catalyst system should I consider?

A3: Standard catalyst systems like Pd(PPh₃)₄ often fail with sterically demanding substrates. The key is to use a catalyst system with ligands that are both bulky and electron-rich .

• Bulky Ligands: These ligands promote the formation of a coordinatively unsaturated, highly reactive monoligated Pd(0) species. This active catalyst is less sterically encumbered and can more readily undergo oxidative addition. Furthermore, the steric strain in the resulting Pd(II) complex can accelerate the final, product-releasing reductive elimination step.[8]

• Electron-Rich Ligands: These ligands increase the electron density on the palladium center, which facilitates the oxidative addition step of the catalytic cycle.[1]

Recommended Ligand Classes:

• Bulky Trialkylphosphines: Ligands like tri-tert-butylphosphine (P(t-Bu)₃) and tricyclohexylphosphine (PCy₃) are highly effective. The catalyst bis(tri-tert-butylphosphine)palladium(0) [(t-Bu₃P)₂Pd] is particularly noted for its success in coupling sterically hindered aryl silanolates.[4]

• N-Heterocyclic Carbenes (NHCs): NHCs are excellent σ-donors (more so than many phosphines) and possess significant steric bulk.[8] They form very stable and highly active palladium complexes capable of catalyzing difficult couplings. PEPPSI-IPr is a commercially available pre-catalyst that has shown success in carbonylative couplings of hindered substrates.[9]

• Buchwald-Type Biaryl Phosphines: Ligands such as XPhos and SPhos are designed to be both bulky and electron-rich, making them powerful tools for challenging cross-coupling reactions.

Ligand Class	Example(s)	Key Features
Trialkylphosphines	P(t-Bu)₃, PCy₃	Highly basic (electron-donating) and sterically demanding.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors, tunable steric bulk, form robust catalysts.[8]
Biaryl Phosphines	XPhos, SPhos	Combination of steric bulk and electron-richness.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant protodesilylation (replacement of -SiMe₃ with -H). What causes this and how can I prevent it?

A1: Protodesilylation is a common side reaction, especially when using fluoride activators in the presence of a proton source (e.g., trace water in the solvent or reagents). The highly nucleophilic aryl group on the hypervalent silicate intermediate can be protonated, leading to the undesired side product.

Solutions:

• Use Anhydrous Conditions: Thoroughly dry all solvents, reagents, and glassware. Use an anhydrous grade of TBAF or prepare it carefully.

• Switch to Fluoride-Free Conditions: Employing a base-promoted Hiyama-Denmark protocol with a silanol precursor often mitigates this issue as it avoids the formation of the highly reactive fluoride-based silicate intermediate.

• Use a Non-Protic Solvent: Solvents like dioxane or toluene are preferable to more protic ones like THF, which can contain higher levels of water.

Q2: Are there any alternatives to palladium for coupling these challenging substrates?

A2: Yes, research into alternative metals is an active area.

• Nickel Catalysis: Nickel catalysts can exhibit different reactivity profiles compared to palladium. Due to nickel's smaller atomic size, ligand design is crucial.[10] Ni-catalyzed couplings have been developed for reactions with organosilicon reagents and unactivated alkyl halides.[3]

• Copper Catalysis: Copper salts have been used to promote Hiyama-type couplings, sometimes even without a fluoride activator.[11] Multiligand copper systems, for instance using a combination of phenanthroline and NHC ligands, have been shown to be effective for coupling arylsilanes with alkyl halides, where the two ligands play distinct roles in activating the C-Si bond and promoting C-C bond formation.[12]

Q3: My aryl trimethylsilane is an expensive, late-stage intermediate. How can I confidently optimize the reaction without consuming large amounts of material?

A3: This is a common concern in drug development. A logical, stepwise optimization is key.

Caption: A logical workflow for troubleshooting sterically hindered couplings.

Start with small-scale test reactions (0.1 mmol). First, confirm the integrity of your starting materials and ensure rigorously anhydrous conditions. Next, screen activators. If that fails, move to ligand screening with a reliable palladium source (e.g., Pd₂(dba)₃). This systematic approach conserves valuable material while maximizing the chances of identifying a successful reaction protocol.

Experimental Protocols

Protocol 1: General Hiyama Coupling of a Sterically Hindered Aryl Trimethylsilane

This protocol is a starting point and requires optimization based on the specific substrates.

• Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the palladium pre-catalyst (e.g., (t-Bu₃P)₂Pd, 2 mol%), the aryl halide (1.0 equiv), and the sterically hindered aryl trimethylsilane (1.5 equiv).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene, 0.2 M).

• Activator Addition: Add a solution of TBAF (1.0 M in THF, 2.0 equiv), ensuring it is as anhydrous as possible.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Optimized Fluoride-Free (Hiyama-Denmark) Coupling Using an Aryldisiloxane Precursor

This protocol is adapted for fluoride-sensitive substrates and utilizes an in-situ generated silanolate.

• Preparation: To an oven-dried Schlenk flask under an argon atmosphere, add the palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), a bulky ligand (e.g., XPhos, 4 mol%), the aryl halide (1.0 equiv), the aryl disiloxane (0.75 equiv, as it contains two aryl groups), and a base (e.g., K₃PO₄, 3.0 equiv).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., THF or dioxane, 0.2 M).

• Reaction: Heat the mixture to 100 °C with vigorous stirring. The base facilitates the cleavage of the disiloxane to the active silanolate species.[5]

• Monitoring & Work-up: Follow steps 5-7 from Protocol 1.

References

• Scott, H. K., & Aggarwal, V. K. (2011). Mechanistic Duality in Palladium-Catalyzed, Cross-Coupling Reactions of Aryldimethylsilanolates. The Intermediacy of an 8-Si-4 Arylpalladium(II) Silanolate. National Institutes of Health.[Link]

• Spring, D. et al. (n.d.). Fluoride-free cross coupling using vinyldisiloxanes. David Spring's group.[Link]

• Sivakumar, S. et al. (2022). Recent advances and prospects in palladium-catalyzed Hiyama coupling reaction. Arkat USA.[Link]

• Carrow, B. P. et al. (2015). Effects of Ring Size and Steric Encumbrance on Boron-to-Palladium Transmetalation from Arylboronic Esters. PubMed.[Link]

• Denmark, S. E., & Smith, R. C. (2009). Probing the Electronic Demands of Transmetalation in the Palladium-Catalyzed Cross-Coupling of Arylsilanolates. PMC.[Link]

• Doyle, A. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Princeton University.[Link]

• Lee, J. Y., & Fu, G. C. (2004). New Access to Cross-Coupling Reaction between Arylsilanes or Heteroarylsilanes and Aryl Halides Mediated by a Copper(I) Salt. Chemistry Letters, Oxford Academic.[Link]

• Xie, W. et al. (2025). Multiligand-enabled, copper-catalyzed Hiyama coupling of arylsilanes with unactivated secondary alkyl halides: reaction development and mechanistic insights. RSC Publishing.[Link]

• Amii, H. et al. (2014). Base-Free Hiyama Coupling Reaction via a Group 10 Metal Fluoride Intermediate Generated by C–F Bond Activation. Organometallics, ACS Publications.[Link]

• Martin, R., & Buchwald, S. L. (n.d.). Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. MIT.[Link]

• Organic Chemistry Portal. (n.d.). Hiyama-Denmark Coupling. Organic Chemistry Portal.[Link]

• Wang, J. et al. (2016). Oxidative cross-coupling of allyl(trimethyl)silanes with aryl boronic acids by palladium catalysis. ResearchGate.[Link]

• Spring, D. et al. (2011). Aryl-aryl bond formation by the fluoride-free cross-coupling of aryldisiloxanes with aryl bromides. PubMed.[Link]

• Chen, G., & Daugulis, O. (2015). Ligand-Enabled Cross-Coupling of C(sp3)–H Bonds with Arylsilanes. PMC, NIH.[Link]

• Minami, Y., & Hiyama, T. (n.d.). Designing Cross‐Coupling Reactions using Aryl(trialkyl)silanes. ResearchGate.[Link]

• Kwong, F. Y. et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry.[Link]

• Fernández-Pérez, H. et al. (2019). Highly Enantioselective Hiyama Cross-Coupling via Rh-Catalyzed Allylic Arylation of Racemic Allyl Chlorides. Organometallics, ACS Publications.[Link]

• Spring, D. et al. (2011). Fluoride-free cross coupling using vinyldisiloxanes. RSC Publishing.[Link]

• Reddit. (2016). Why is the Suzuki-Miyaura coupling reaction steric sensitive?. Reddit.[Link]

• Organic Chemistry Portal. (n.d.). Hiyama Coupling. Organic Chemistry Portal.[Link]

• Hu, Y. et al. (2022). Copper-Promoted Hiyama Cross-Coupling of Arylsilanes With Thiuram Reagents: A Facile Synthesis of Aryl Dithiocarbamates. Frontiers.[Link]

• Wikipedia. (n.d.). Transmetalation. Wikipedia.[Link]

• Chen, G., & Daugulis, O. (2015). Ligand-enabled cross-coupling of C(sp(3))-H bonds with arylsilanes. PubMed.[Link]

• Gelest. (n.d.). Cross-Coupling Reactions, Continued. Gelest Technical Library.[Link]

• Lee, H. M. et al. (2004). Cross-Coupling of Triallyl(aryl)silanes with Aryl Bromides and Chlorides: An Alternative Convenient Biaryl Synthesis. ResearchGate.[Link]

• Organ, M. G. et al. (2011). Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin. PMC.[Link]

• OpenChemHub. (2024). Ligand design for cross-couplings: N-heterocyclic carbenes (NHCs). YouTube.[Link]

• Denmark, S. E. et al. (2009). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. Organic Chemistry Portal.[Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Mechanistic Duality in Palladium-Catalyzed, Cross-Coupling Reactions of Aryldimethylsilanolates. The Intermediacy of an 8-Si-4 Arylpalladium(II) Silanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hiyama Coupling [organic-chemistry.org]
• 4. Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides [organic-chemistry.org]
• 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 6. Aryl-aryl bond formation by the fluoride-free cross-coupling of aryldisiloxanes with aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluoride-free cross coupling using vinyldisiloxanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemistry.princeton.edu [chemistry.princeton.edu]
• 11. academic.oup.com [academic.oup.com]
• 12. Multiligand-enabled, copper-catalyzed Hiyama coupling of arylsilanes with unactivated secondary alkyl halides: reaction development and mechanistic in ... - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07441F [pubs.rsc.org]

Optimizing catalyst loading for fluorinated phenyl silane coupling

To: User From: Dr. Aris V., Senior Application Scientist, Catalysis Division Subject: Technical Guide: Optimizing Catalyst Loading for Fluorinated Phenyl Silane Coupling

Executive Summary

Welcome to the Technical Support Center. You are likely here because you are utilizing fluorinated phenyl silanes (e.g., pentafluorophenylsilanes, trifluoromethylphenylsilanes) in Hiyama or Hiyama-Denmark cross-coupling reactions.

While fluorinated motifs are essential for modulating lipophilicity and metabolic stability in drug candidates, they introduce unique challenges in catalysis. The electron-withdrawing nature of fluorine substituents significantly polarizes the C–Si bond. Contrary to intuition, this often accelerates transmetallation , potentially allowing for lower catalyst loadings than standard phenyl silanes. However, this increased reactivity also heightens susceptibility to protodesilylation (side product: Ar-H) and catalyst deactivation if the oxidative addition step cannot keep pace.

This guide provides a logic-driven workflow to optimize your catalyst loading (Pd/Ni), troubleshoot stalling reactions, and maximize turnover number (TON).

Part 1: Diagnostic & Troubleshooting (Q&A)

Use these scenarios to diagnose your specific issue before proceeding to the optimization protocol.

Q1: My reaction stalls at ~40-50% conversion. Adding more catalyst doesn't restart it. Is my catalyst dead?

Diagnosis: Likely Product Inhibition or Ligand Scavenging , not simple catalyst death. Technical Insight: Fluorinated biaryls (the product) can sometimes coordinate to the Pd(II) center, especially if they are electron-poor, creating a resting state that is too stable. Alternatively, the fluoride source (activator) might be etching your reaction vessel (glass), generating silyl fluorides that poison the catalyst. Action Plan:

• Check the Vessel: Switch from glass to a PP/PFA (polypropylene/perfluoroalkoxy) vial to prevent leaching of inhibiting species.

• Ligand Overdose: Instead of adding more metal, add 1.5x equivalents of fresh ligand relative to the initial Pd loading. If the reaction restarts, the active catalytic species was ligand-starved and precipitated as Pd-black.

• Activator Switch: If using TBAF (tetrabutylammonium fluoride), switch to a non-hygroscopic activator like TASF or a silanolate base (NaOTMS) to prevent fluoride-induced deactivation.

Q2: I see high conversion of the silane, but low yield of the coupled product. The major byproduct is the protonated arene (Ar-H).

Diagnosis: Protodesilylation . Technical Insight: Fluorinated phenyl rings are electron-deficient, making the C–Si bond highly susceptible to protonolysis by even trace moisture. The rate of protonation is competing with the rate of transmetallation to Palladium. Action Plan:

• Dryness is Critical: Ensure solvents are anhydrous (<50 ppm water).

• Increase Catalyst Loading (Temporarily): Paradoxically, increasing the catalyst loading (e.g., from 1 mol% to 5 mol%) can save the yield. By increasing the concentration of Pd(II)-Ar species, you kinetically favor the bimolecular transmetallation over the unimolecular (or pseudo-first-order) protonation with background moisture.

• "Feed" the Catalyst: Slow addition of the silane (via syringe pump) keeps the concentration of the sensitive nucleophile low relative to the catalyst.

Q3: I am observing significant homocoupling of the aryl halide (Ar-Ar).

Diagnosis: Oxidative Homocoupling or Disproportionation . Technical Insight: This often occurs when the transmetallation step is too slow, allowing the Pd(II)-Ar species to disproportionate or react with a second equivalent of aryl halide. However, with fluorinated silanes, transmetallation is usually fast. This suggests your oxidative addition is the bottleneck, or you have oxygen in the system. Action Plan:

• Degas Thoroughly: Oxygen promotes homocoupling. Sparge with Argon for 20 minutes.

• Ligand Tuning: Switch to a bulkier, electron-rich ligand (e.g., XPhos or t-Bu3P ). These ligands accelerate oxidative addition and sterically discourage the formation of bridged Pd dimers that lead to homocoupling.

Part 2: Optimization Workflow

Do not randomly select catalyst loadings. Follow this Logarithmic Screening Protocol to determine the minimal effective loading (MEL).

Step 1: The "Stress Test" (High Loading)

• Conditions: 5.0 mol% Pd catalyst, 1.5 equiv Silane, 2.0 equiv Activator (TBAF/Fluoride).

• Goal: Confirm the reaction can work under ideal kinetic conditions.

• Success Metric: >90% Yield. If this fails, the issue is chemistry (substrate incompatibility), not loading.

Step 2: The Logarithmic Descent

Run parallel reactions at three distinct orders of magnitude. This identifies the sensitivity of the turnover frequency (TOF).

Reaction ID	Catalyst Loading	Ligand:Pd Ratio	Expected Outcome (Hypothesis)
A (Control)	5.0 mol%	2:1	Full conversion in <1 hour.
B (Efficiency)	0.5 mol%	2:1	Full conversion, but slower (4-12 hours).
C (Stress)	0.05 mol%	4:1*	If successful, indicates highly efficient cycle.

*Note: At ultra-low loadings (0.05 mol%), increase the Ligand:Pd ratio to 4:1 to protect the scarce metal centers from precipitation.

Step 3: The "Goldilocks" Refinement

If B (0.5 mol%) works but C (0.05 mol%) fails, your optimal window is between 0.1 and 0.5 mol%.

• Refinement: Run at 0.2 mol% .

• Cost-Benefit: For drug development, 0.2–0.5 mol% is usually the "sweet spot" where metal scavenging costs are low, and reaction reliability is high.

Part 3: Visualizing the Mechanism & Logic

Diagram 1: The Fluorine Effect on the Catalytic Cycle

This diagram highlights how electron-withdrawing fluorine substituents accelerate the Transmetallation step (Step 3) but increase the risk of Protodesilylation (Path B).

Caption: The Hiyama catalytic cycle.[1][2][3][4][5][6] Note the red node (Silicate): Fluorine substituents stabilize this hypervalent intermediate, accelerating Transmetallation (Green) but also increasing vulnerability to moisture (Red dashed line).

Diagram 2: Troubleshooting Decision Tree

Caption: Rapid diagnostic logic for common failure modes in fluorinated silane coupling.

Part 4: Representative Data (Catalyst Loading vs. Yield)

Table 1: Effect of Catalyst Loading on the coupling of 4-bromo-benzotrifluoride with trimethoxy(pentafluorophenyl)silane.

Entry	Catalyst (Pd) Loading	Ligand	Time (h)	Yield (%)	TON (Turnover Number)	Notes
1	5.0 mol%	PPh3	2	98%	19.6	Standard conditions; wasteful.
2	1.0 mol%	PPh3	12	65%	65	Catalyst deactivated before completion.
3	0.5 mol%	XPhos	4	96%	192	Optimized. Bulky ligand stabilizes low Pd conc.
4	0.1 mol%	XPhos	24	88%	880	High efficiency, but slow kinetics.
5	0.1 mol%	P(t-Bu)3	6	92%	920	Excellent for scale-up; requires inert box.

Key Takeaway: For fluorinated substrates, switching from standard triphenylphosphine (PPh3) to electron-rich biaryl phosphines (like XPhos) allows you to drop catalyst loading by 10-fold while maintaining yield.

References

• Denmark, S. E.; Smith, R. C. "Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical Alternatives to Boron- and Tin-Based Methods." Accounts of Chemical Research, 2008 , 41(11), 1486–1499.

• Hatanaka, Y.; Hiyama, T. "Cross-coupling of organosilanes with organic halides mediated by a palladium catalyst and tris(diethylamino)sulfonium difluorotrimethylsilicate."[7] The Journal of Organic Chemistry, 1988 , 53(4), 918–920.

• Sore, H. F.; Galloway, W. R. J. D.; Spring, D. R. "Palladium-Catalyzed Cross-Coupling of Organosilicon Reagents with Organic Halides and Pseudohalides." Chemical Society Reviews, 2012 , 41, 1845-1866.

• Minami, Y.; Hiyama, T. "Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications." Chemical Reviews, 2016 , 116, 11685–11799.

Sources

• 1. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 2. Question Discuss Hiyama coupling in detail. | Filo [askfilo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Cross-Coupling Reactions, Silicon-Based - Gelest [technical.gelest.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability &amp; Handling of (2-Fluoro-4-methoxyphenyl)trimethylsilane

The following technical guide serves as a specialized support resource for researchers working with (2-Fluoro-4-methoxyphenyl)trimethylsilane . It addresses stability concerns, specifically regarding moisture sensitivity, and provides actionable troubleshooting protocols.

Executive Summary: The "Water Effect"

While aryltrimethylsilanes are often regarded as robust intermediates, (2-Fluoro-4-methoxyphenyl)trimethylsilane exhibits a heightened sensitivity to moisture compared to its unsubstituted phenyl analogs.

This instability is not due to the silicon atom spontaneously falling off in neutral water, but rather a susceptibility to acid-catalyzed protodesilylation . The presence of the electron-donating methoxy group (-OMe) at the para position significantly increases the electron density of the aromatic ring, accelerating electrophilic attack by protons (

) derived from trace moisture.

Critical Stability Rating:

• Neutral Water: Moderately Stable (Slow degradation over days).

• Acidic Moisture (e.g., in CDCl

  or Silica Gel): Unstable (Rapid degradation to 3-fluoroanisole).

• Basic Moisture: Moderately Stable (Susceptible to nucleophilic attack).

Technical Deep Dive: The Mechanism of Degradation

To troubleshoot yield losses, one must understand the "Why." The degradation is driven by the electronic synergy between the methoxy group and the silicon center.

The Mechanism: Ipso-Protodesilylation

The methoxy group is a strong

-donor. It directs incoming electrophiles (such as protons from water/acid) to the ortho and para positions.

• Activation: The carbon attached to the silicon (the ipso carbon) is para to the methoxy group. This makes it a prime target for protonation.

• Sigma Complex Formation: A proton attacks the ipso carbon, forming a Wheland intermediate (sigma complex).

• Beta-Silicon Effect: The Carbon-Silicon bond stabilizes the positive charge on the ring (

  -silicon effect), lowering the transition state energy for this attack.

• Cleavage: The solvent (or nucleophile) attacks the silicon, breaking the C-Si bond and restoring aromaticity.

Result: The TMS group is lost and replaced by a proton, yielding 3-fluoroanisole .

Visualization: Degradation Pathway

The following diagram illustrates the mechanistic pathway of protodesilylation triggered by trace moisture and acid.

Figure 1: Acid-catalyzed protodesilylation mechanism showing the conversion of the arylsilane to 3-fluoroanisole.

Troubleshooting Guide

Scenario A: "My starting material disappeared on Silica Gel."

Diagnosis: Silica gel is slightly acidic. For electron-rich silanes like (2-Fluoro-4-methoxyphenyl)trimethylsilane, column chromatography can catalyze protodesilylation. Solution:

• Buffer the Silica: Pre-treat the silica gel column with 1-2% triethylamine (Et

  N) in hexanes before loading your sample. This neutralizes acidic sites.

• Switch Stationary Phase: Use neutral alumina if the compound proves too sensitive for silica.

Scenario B: "NMR shows a new set of aromatic peaks after storage."

Diagnosis: The solvent (often CDCl

) has become acidic over time (forming HCl), or the compound absorbed atmospheric moisture. Data Check: Look for the disappearance of the TMS singlet (~0.2-0.3 ppm) and the appearance of a new proton signal on the ring. Solution:

• Filtration: Filter CDCl

  through basic alumina before use.

• Storage: Store the neat compound under Argon/Nitrogen at 4°C.

Scenario C: "Coupling reaction failed (e.g., Hiyama Coupling)."

Diagnosis: Premature hydrolysis of the silane before transmetalation. Solution:

• Water Control: Ensure fluoride sources (like TBAF) are dried or used in a way that controls water content. Excess water can protonate the intermediate before it couples.

Frequently Asked Questions (FAQs)

Q1: Can I store this compound in solution?

• A: It is risky. If you must, use a non-protic, non-acidic solvent like anhydrous THF or Toluene. Avoid chlorinated solvents (DCM, Chloroform) for long-term storage as they can generate HCl over time, which rapidly degrades this specific silane.

Q2: Is the fluorine atom stable?

• A: Yes, the C-F bond is generally robust under standard storage conditions. The C-Si bond is the "weak link" due to the electronic activation from the methoxy group.

Q3: How do I dry the compound if it gets wet?

• A: Do not use heat. Dissolve in dry diethyl ether or hexanes, dry over anhydrous MgSO

  (Magnesium Sulfate) or Na SO , filter, and concentrate in vacuo at ambient temperature. High heat can accelerate hydrolysis if trace moisture remains.

Experimental Protocols

Protocol 1: Solvent Quality Check for Arylsilanes

Before dissolving valuable starting material, verify your solvent's acidity.

• Aliquot: Take 0.5 mL of your deuterated solvent (e.g., CDCl

  ).

• Indicator: Add a micro-drop of dilute methyl orange or simply test with pH paper (wetted with neutral water).

• Action: If acidic (pH < 6), pass the solvent through a short plug of Basic Alumina .

• Verification: Re-test pH. It should be neutral to slightly basic.

Protocol 2: Safe Storage Setup

• Container: Glass vial with a Teflon-lined screw cap.

• Atmosphere: Purge with Argon or Nitrogen gas for 30 seconds before sealing.

• Seal: Wrap the cap with Parafilm.

• Environment: Refrigerator (2-8°C).

• Desiccant: Place the vial inside a secondary jar containing Drierite or silica gel packets.

Summary Data Table: Substituent Effects

Substituent	Electronic Effect	Impact on C-Si Bond Stability	Risk Level
H (Phenyl)	Neutral	Baseline Stability	Low
4-Methoxy	Strong Donor (+R)	Destabilizes (Increases basicity of ring)	High
2-Fluoro	Inductive Withdrawal (-I) / Resonance Donor (+R)	Mixed (Inductive effect stabilizes slightly, but +R dominates with OMe)	Moderate
Combined	Synergistic	Net Electron-Rich Ring	High

References

• Fleming, I. (1990). The Electrophilic Substitution of Allylsilanes and Vinylsilanes. In Comprehensive Organic Synthesis. Elsevier.
• Benkeser, R. A., et al. (1950-1960s). Factors influencing the stability of the Carbon-Silicon Bond.

• Sunderhaus, J. D., Lam, H., & Dudley, G. B. (2006). Oxidation of Carbon-Silicon Bonds: The Dramatic Effect of Electronic Substituents. Organic Letters.

• Gelest, Inc. (2020). Reactive Silicones: Structure & Stability Guide. (General industry data on silane hydrolysis rates).

• ChemicalBook. (2024). (2-Fluoro-4-methoxyphenyl)trimethylsilane Product Properties.

Purification techniques for fluorinated aryl silane intermediates

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a focused resource for navigating the complexities of purifying fluorinated aryl silane intermediates. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested insights to create a self-validating guide for your experimental work.

Purification Strategy Decision Guide

The unique physicochemical properties imparted by fluorine—such as altered polarity, increased volatility, and modified crystal packing—necessitate a tailored approach to purification.[1][2] Before selecting a specific method, consider the nature of your crude product using the following decision workflow.

Caption: A decision tree to guide the initial choice of purification technique.

Troubleshooting Guide: Common Purification Issues

This section addresses specific experimental challenges in a Q&A format.

Question 1: My fluorinated aryl silane appears to be hydrolyzing on my silica gel column. How can I prevent this?

Answer: This is a common issue stemming from the Lewis acidity of silica's surface silanol groups, which can catalyze the cleavage of silyl ethers or even the aryl-silicon bond, particularly with sensitive substrates.[3][4][5]

• Causality: Standard silica gel has a pKa of ~7 and is covered in Si-OH groups that can act as proton sources or coordinate to your molecule, facilitating hydrolysis with trace water in your eluent. Fluorinated compounds can sometimes be more susceptible to such interactions.

• Solutions:

  • Neutralize the Stationary Phase: Before loading your sample, flush the silica gel column with your starting eluent containing 1% triethylamine (Et3N). This base deactivates the acidic silanol sites. Run the entire purification with 1% Et3N in the eluent.

  • Use Deactivated Silica: Employ commercially available deactivated silica gel or prepare it by treating standard silica with a silylating agent like dichlorodimethylsilane to cap the free silanol groups.

  • Switch to a Different Stationary Phase: Alumina (basic or neutral) can be a good alternative to silica for acid-sensitive compounds.[6] Alternatively, reversed-phase chromatography (C18) may be suitable if your compound has sufficient polarity.

  • Ensure Anhydrous Conditions: Use freshly distilled, dry solvents for your eluent and run the column under a slight positive pressure of an inert gas (Nitrogen or Argon) to minimize atmospheric moisture ingress.

Question 2: I am struggling to separate my desired fluorinated aryl silane from the non-fluorinated starting material or the hydrodesilylated byproduct. Their Rf values are nearly identical.

Answer: This is a classic purification challenge because the small polarity difference between the product and these specific impurities makes separation by standard chromatography difficult.[7][8]

• Causality: The hydrodesilylated impurity (Ar-H) and the unfluorinated analogue often have very similar sizes, shapes, and polarities to your fluorinated product (F-Ar-SiR3), leading to co-elution.

• Solutions:

  • Optimize Chromatography Conditions:

    • Solvent System: Switch to a less polar solvent system (e.g., from Ethyl Acetate/Hexane to Dichloromethane/Hexane or Toluene/Hexane). This often enhances the small polarity differences between the compounds.

    • High-Performance Flash Chromatography (HPFC): Utilize smaller particle size silica (e.g., 25-40 µm) and an automated flash system. The increased plate count provides superior resolution.

  • Preparative HPLC: For high-value materials or when all else fails, preparative HPLC is the gold standard for separating closely related compounds. A fluorinated stationary phase column might offer unique selectivity for these separations.[2]

  • Crystallization: Exploit the different crystal packing properties imparted by the fluorine atom.[9][10] Screen a wide variety of solvents (e.g., hexanes, ethanol, isopropanol, toluene, or mixtures) to find conditions where your desired product selectively crystallizes, leaving the impurity in the mother liquor.

  • Chemical Conversion: If the impurity is the non-fluorinated starting material (Ar-SiR3), consider if it can be selectively reacted. For example, if the aromatic rings have different electronic properties, a selective reaction (e.g., nitration, bromination) might be possible to dramatically change the impurity's polarity, allowing for easy separation. This is an advanced technique and requires careful consideration of your target molecule's stability.

Question 3: My final product is contaminated with silanols (R3Si-OH). How do I remove them?

Answer: Silanol impurities typically arise from the hydrolysis of silylating agents or the product itself.[6] They are often polar and can complicate subsequent reactions.

• Causality: Silanols are formed when silyl halides or silyl ethers react with water. They can be surprisingly persistent and sometimes co-purify with the desired product.

• Solutions:

  • Aqueous Workup: A simple aqueous wash can sometimes be effective. A slightly basic wash (e.g., saturated sodium bicarbonate solution) can deprotonate the silanol to form a more water-soluble silanolate, aiding its removal into the aqueous phase.

  • Adsorption on Alumina: Passing a solution of your product in a non-polar solvent (like hexanes or toluene) through a short plug of activated basic alumina is a highly effective method for scavenging silanol impurities.[6]

  • Distillation: If your product is a thermally stable liquid, distillation can be very effective as silanols are typically much less volatile due to hydrogen bonding.

Frequently Asked Questions (FAQs)

Q: What are the primary methods for purifying fluorinated aryl silane intermediates?

A: The main techniques are column chromatography, distillation, and crystallization. The choice depends on the scale of the reaction and the physical properties of the compound (volatility, crystallinity, and stability).[7][11]

Technique	Best For...	Advantages	Disadvantages
Flash Chromatography	General purpose, solids & liquids, complex mixtures	Highly versatile, good for resolving multiple components.	Potential for sample decomposition on stationary phase, solvent intensive.[12]
Distillation / Kugelrohr	Thermally stable, volatile liquids.	Excellent for removing non-volatile impurities, scalable.	Not suitable for thermally sensitive compounds or separating close-boiling isomers.[7]
Crystallization	Crystalline solids with moderate to high purity.	Can provide very high purity material, cost-effective, scalable.	Finding suitable conditions can be trial-and-error, may not be possible for all compounds.[9][10]

Q: How does the presence of fluorine impact the choice of purification strategy?

A: Fluorine substitution profoundly alters a molecule's properties in ways that directly influence purification:

• Polarity: The C-F bond is highly polar, but a perfluorinated aryl ring can become non-polar and "fluorophilic." This can lead to unusual elution behavior in chromatography.[2] Sometimes, fluorinated compounds elute faster than their non-fluorinated counterparts in normal phase chromatography.

• Volatility: Fluorination often increases volatility compared to the non-fluorinated analogue, making distillation a more viable option at lower temperatures.

• Crystallinity: Fluorine atoms can participate in intermolecular interactions (e.g., C-H···F, S···F) that significantly alter crystal packing, which can either facilitate or frustrate crystallization attempts.[1]

Q: What analytical techniques are essential for assessing the purity of my final product?

A: A multi-technique approach is recommended for comprehensive purity analysis:

• NMR Spectroscopy: ¹H, ¹³C, and especially ¹⁹F NMR are indispensable. ¹⁹F NMR is highly sensitive and provides a clear window into the number and environment of fluorine-containing species. ²⁹Si NMR can also be useful for confirming the structure around the silicon atom.

• Mass Spectrometry (MS): GC-MS is excellent for volatile, thermally stable compounds, while LC-MS is better for less volatile or more polar molecules. It provides crucial molecular weight information.

• Combustion Ion Chromatography (CIC): This technique determines the total amount of organic fluorine in a sample. It is an excellent tool for performing a mass balance to ensure no unidentified fluorine-containing impurities are present.[13][14]

Q: What are the most critical safety precautions when working with fluorinated aryl silanes and their precursors?

A: Safety is paramount. Always consult the Safety Data Sheet (SDS) for all reagents.

• Moisture Sensitivity: Many silane precursors, especially chlorosilanes, are extremely sensitive to moisture and can react violently with water, often releasing corrosive HCl gas.[15][16] Always use oven-dried glassware and anhydrous solvents under an inert atmosphere (N₂ or Ar).

• Pyrophoric Reagents: Some silanes can be pyrophoric (ignite spontaneously in air).[17] Handle these in a fume hood, away from ignition sources, and have appropriate fire-extinguishing agents on hand (e.g., a Class D extinguisher for metal hydrides if used).

• Handling Precautions: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[18] Work in a well-ventilated chemical fume hood.[17]

• Quenching and Waste Disposal: Carefully quench reactive reagents and reaction mixtures. Dispose of chemical waste according to your institution's guidelines.

Diagram: Silanol Impurity Formation and Removal Pathway

The following diagram illustrates the common pathway for silanol formation from a chlorosilane precursor and a recommended method for its removal.

Caption: Pathway of silanol impurity formation and its subsequent removal via alumina.

References

• Fouling Reduction and Thermal Efficiency Enhancement in Membrane Distillation Using a Bilayer-Fluorinated Alkyl Silane–Carbon Nanotube Membrane. MDPI.
• Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis. MDPI.
• Remote Fluorination of α,β-Unsaturated Carbonyls via Silyl Dienol Ethers. ChemRxiv.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET Silane. Air Liquide.
• Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. 3M.
• Synthesis, characterization and crystal structures of novel fluorinated di(thiazolyl)benzene derivatives. Organic Chemistry Frontiers (RSC Publishing).
• The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals. PMC.
• Fluorination of silyl prosthetic groups by fluorine mediated silyl ether linker cleavage: a concept study with conditions applicable in radiofluorination. ResearchGate.
• SAFETY DATA SHEET. Fisher Scientific.
• Safety Data Sheet - Silicon tetrafluoride - SDS EU (Reach Annex II). Air Liquide.
• Process to remove silanol from the preparation of a modified polymer. Google Patents.
• Aromatic nucleophilic fluorination. Google Patents.
• Synthetic studies toward [18F]- fluorination of solid-supported silyl ethers. UiB.
• Effect of Fluorination on the Polymorphism and Photomechanical Properties of Cinnamalmalononitrile Crystals. ACS Publications.
• Technical Support Center: Purification Strategies for Polar Fluorinated Compounds. Benchchem.
• Silver-mediated fluorination of aryl silanes. PMC.
• Silver-Mediated Fluorination of Functionalized Aryl Stannanes. Harvard DASH.
• Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods. LCGC International.
• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH.
• Analysis of Silanes. Wasson-ECE Instrumentation.
• Understanding fluoride exchange between aryl-trifluoroborates and aryl-trialkoxy silanes: access to benchtop. ChemRxiv.
• Monitoring PFAS Impact Using Adsorbable Organic Fluorine by Combustion Ion Chromatography. Enthalpy.

Sources

• 1. Synthesis, characterization and crystal structures of novel fluorinated di(thiazolyl)benzene derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nva.sikt.no [nva.sikt.no]
• 6. WO2010056694A1 - Process to remove silanol from the preparation of a modified polymer - Google Patents [patents.google.com]
• 7. Silver-mediated fluorination of aryl silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dash.harvard.edu [dash.harvard.edu]
• 9. The Role of Fluorine Substituents on the Physical Properties of 4-Pentyl-4″-propyl-1,1′:4′,1″-terphenyl Liquid Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. US5315043A - Aromatic nucleophilic fluorination - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. enthalpy.com [enthalpy.com]
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• 18. my.airliquide.com [my.airliquide.com]

Solving purification difficulties with silica gel chromatography

Topic: Solving Purification Difficulties with Silica Gel Chromatography Status: Online | Tier: Level 3 Engineering Support

Welcome to the Purification Support Hub

From the Desk of the Senior Application Scientist: "Chromatography is not magic; it is a competition between thermodynamics (adsorption) and fluid dynamics (flow). When a purification fails, it is rarely 'bad luck'—it is usually a mismatch between your compound's chemistry and the stationary phase's activity. Below, you will find our field-proven protocols for resolving the most common critical failures in silica gel flash chromatography."

Part 1: The Triage Desk (Diagnostic Logic)

Before changing solvents, diagnose the symptom using the logic tree below. This directs you to the correct resolution protocol.

Figure 1: Diagnostic logic tree connecting observed chromatogram symptoms to root chemical causes and specific resolution protocols.

Part 2: Resolution Protocols (Troubleshooting & FAQs)

Ticket #001: "My spots are co-eluting (Poor Resolution)."

Diagnosis: Your solvent system provides adequate retention (Rf 0.[1]3) but poor selectivity (separation of spot centers). The Science: Resolution (

) is driven by selectivity ( ), not just efficiency ( ). If two compounds have identical interaction energies with silica in Hexane/EtOAc, increasing the column length will not separate them. You must change the nature of the interaction.

Corrective Action (The "Snyder Triangle" Shift): Change the polar modifier to a solvent from a different selectivity group (Snyder Classification).

• Standard System: Hexane / Ethyl Acetate (Proton acceptor).

• Alternative 1: Hexane / Dichloromethane (Dipole-dipole interaction).

• Alternative 2: Toluene / Acetone (Pi-pi interaction + Proton acceptor).

Data: Common Solvent Substitutions for Selectivity

Current Solvent	Mechanism	Replacement Candidate	Why?
Ethyl Acetate	Proton Acceptor	Acetone	Stronger dipole; different shape selectivity.
Methanol	Proton Donor/Acceptor	Acetonitrile	Dipole-dipole; no proton donation (good for unique selectivity).
DCM	Dipole-Dipole	MTBE or Ether	Lewis base; different steric bulk.

Pro-Tip: If

on TLC, a standard gradient will fail.[2] You need a (Delta Column Volume) of for baseline separation on a standard cartridge [1].

Ticket #002: "My compound streaks/tails badly (The 'Comet' Effect)."

Diagnosis: Secondary interactions.[3] The Science: Silica gel is acidic (

). The surface contains free silanols ( ). If your compound is basic (amines, pyridines, alkaloids), it hydrogen-bonds to these silanols rather than partitioning cleanly.[2] This results in a "drag" effect known as tailing.

Corrective Action: Surface Neutralization You must block the silanols with a competitive base that is stronger than your compound but volatile enough to remove later.

Protocol: The "Amine Wash" Method

• Modifier Choice:

  • Primary: Triethylamine (TEA) or Ammonium Hydroxide (

    ).

  • Concentration: 1% v/v in the mobile phase.

• Crucial Step (Pre-equilibration):

  • Do NOT just add TEA to your solvent bottles and run.

  • You must flush the column with the TEA-containing solvent before loading the sample. This saturates the active silanol sites.

  • Flush Volume: 3-5 Column Volumes (CV).[4]

• Elution: Run your gradient with the modifier included in both Solvent A and Solvent B.

Warning: Do not use TEA if you are purifying aldehydes, as enamine formation can occur.[2] Use 1% Acetic Acid for acidic compounds (carboxylic acids) to prevent ionization and tailing [2].

Ticket #003: "My peak is 'shark-fin' shaped (Fronting) or resolution is lost upon scale-up."

Diagnosis: Injection Solvent Mismatch or Channeling. The Science: "Fronting" usually occurs when the sample is dissolved in a solvent stronger than the mobile phase (e.g., dissolving in 100% DCM for a 10% EtOAc run). The strong solvent acts as a "transport wave," carrying the sample down the column faster than the equilibrium allows, causing the band to spread immediately.

Corrective Action: Dry Loading (Solid Load) Eliminate the injection solvent variable entirely.

Protocol: Celite/Silica Dry Loading

• Dissolve: Dissolve crude sample in the minimum amount of a volatile strong solvent (DCM, Acetone, MeOH).

• Adsorb: Add dry silica gel or Celite 545 (Ratio: 1g solid support per 1g crude sample).

• Evaporate: Rotovap to complete dryness. You should have a free-flowing powder.

  • Troubleshoot: If it's sticky, add more Celite and re-evaporate.[2]

• Load: Pour the powder into a solid load cartridge (or on top of the column bed) and cap it with a frit.

• Run: Start your gradient. The compound now elutes solely based on the mobile phase gradient, not the injection solvent.

Part 3: Advanced Method Development

If standard troubleshooting fails, use this quantitative workflow to build a gradient.

The "CV" Calculation Workflow

Flash chromatography is defined by Column Volumes (CV), not time.[5] A compound's elution point is mathematically related to its TLC

value.[5] [5]

• Rf = 0.5

  Elutes in 2 CV (Too fast, poor resolution).

• Rf = 0.1

  Elutes in 10 CV (Good resolution, broad peaks).

• Target: You want your compound to elute between 3 and 5 CV (

  ).

Figure 2: The Linear Gradient Transfer Method. This workflow converts a static TLC result into a dynamic flash gradient.

Example Calculation:

• TLC Result: Compound separates well (

  ) in 20% EtOAc/Hexane .

• Gradient Start: 10% EtOAc (Half strength).

• Gradient End: 40% EtOAc (Double strength).

• Gradient Length: 10-15 Column Volumes.

Part 4: Reference Data

Loading Capacity Guidelines

Do not overload. The "10% rule" (1g sample on 10g column) only applies to easy separations (

).

Separation Difficulty ( )	Recommended Loading (% of Silica Weight)	Example (40g Column)
Easy ( )	10%	4.0 g
Moderate ( )	1 - 5%	0.4 - 2.0 g
Difficult ( )	< 1%	< 0.4 g

Source: Adapted from Biotage & Teledyne ISCO Loading Guides [3, 4].

References

• Still, W. C.; Kahn, M.; Mitra, A. Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution.[2][6][7][8][9] J. Org.[8][10] Chem.1978 , 43 (14), 2923–2925.[2][7]

• Teledyne ISCO. Flash Chromatography Guide: Solvent Strategies and Troubleshooting.

• Biotage. The Flash Purification Blog: Loading Capacity and Sample Introduction.

• SiliCycle. SiliCycle Troubleshooting Guide for Chromatography.

Sources

• 1. scribd.com [scribd.com]
• 2. chemicool.com [chemicool.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. technoprocur.cz [technoprocur.cz]
• 5. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 6. Still, W.C., Kahn, M. and Mitra, A. (1978) Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution. Journal of Organic Chemistry, 43, 2923-2925. - References - Scientific Research Publishing [scirp.org]
• 7. W. C. Still, M. Kahn and A. Mitra, “Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution,” Journal of Organic Chemistry, Vol. 43, No. 14, 1978, pp. 2923-2925. - References - Scientific Research Publishing [scirp.org]
• 8. Rapid chromatographic technique for preparative separations with moderate resolution [ouci.dntb.gov.ua]
• 9. semanticscholar.org [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

Alternative activators to TBAF for sensitive aryl silanes

Topic: Alternative Activators to TBAF for Sensitive Aryl Silanes

Welcome to the Technical Support Center. I am Dr. Aris, Senior Application Scientist. You are likely here because standard TBAF (Tetrabutylammonium fluoride) activation has failed you—resulting in protodesilylation (loss of the silyl group without coupling), decomposition of base-sensitive moieties, or lack of selectivity in the presence of silyl protecting groups.

This guide moves beyond the standard textbook methods. We will troubleshoot the specific failure modes of TBAF and implement high-precision alternatives: TASF , Silver Oxide (Ag₂O) , and Silanolates (KOTMS) .

Module 1: Diagnostic Workflow

Before selecting a reagent, we must diagnose the mechanism of failure. TBAF is not just a fluoride source; it is hygroscopic (introducing water) and basic.

Figure 1: Decision matrix for selecting silane activators based on specific chemical failure modes.

Module 2: Troubleshooting & FAQs

Issue 1: Protodesilylation (The "Ar-H" Byproduct)

User Question: I am attempting a Hiyama coupling with an electron-rich aryl silane. Instead of the cross-coupled product, I am isolating the protonated arene (Ar-H). Why is this happening?

Technical Insight: This is the most common failure mode. Commercial TBAF is typically supplied as a trihydrate (TBAF·3H2O) or in THF solution containing significant water.

• Mechanism: In the presence of water, the pentacoordinate silicate intermediate (formed after F- attack) undergoes rapid hydrolysis rather than transmetallation to Palladium. This generates a silanol, which can then undergo protolytic cleavage, especially in electron-rich aromatics.

• The Fix: You require a source of "naked," anhydrous fluoride.

• Recommendation: Switch to TASF (Tris(dimethylamino)sulfonium difluorotrimethylsilicate) .[1] TASF is non-hygroscopic and provides a fluoride source that is soluble in organic solvents without carrying a hydration shell [1].

Issue 2: Decomposition of Base-Sensitive Moieties

User Question: My substrate contains a labile ester and a base-sensitive epoxide. TBAF treatment causes decomposition before the coupling occurs.

Technical Insight: "Naked" fluoride ions in aprotic solvents are extremely basic (pKa of HF in DMSO is ~15, but the effective basicity of F- rises sharply in dry THF). TBAF acts as a base, causing elimination or hydrolysis of sensitive groups.

• The Fix: You must buffer the reaction or switch to a non-basic activation pathway.

• Recommendation A (Buffered): Add Acetic Acid (AcOH) to the TBAF solution (1:1 to 1:2 ratio). This forms a bifluoride species (HF2-) which is active for silyl cleavage but significantly less basic.

• Recommendation B (Fluoride-Free): Use Silver(I) Oxide (Ag₂O) . This activates the silane via a silver-silanolate intermediate, avoiding free fluoride and strong basicity entirely [2].

Issue 3: Orthogonal Silyl Group Selectivity

User Question: I have a TBS-protected alcohol on my molecule and a TMS-aryl group for coupling. TBAF cleaves both. How do I couple the aryl group without deprotecting the alcohol?

Technical Insight: Fluoride is small and highly nucleophilic; kinetic differentiation between a TMS group (on the arene) and a TBS group (on oxygen) is difficult with TBAF.

• The Fix: Exploit the Hiyama-Denmark mechanism (Fluoride-Free).[2]

• Recommendation: Use Potassium Trimethylsilanolate (KOTMS) . Denmark’s research demonstrates that silanolates can activate aryl silanes for cross-coupling via a direct Pd-O-Si transmetallation pathway that does not require fluoride.[2] This often leaves bulky silyl ethers (like TBS/TIPS) intact [3].

Module 3: Detailed Experimental Protocols

Protocol A: Anhydrous Activation with TASF

Best for: Electron-rich silanes prone to protodesilylation.

Safety: TASF is hygroscopic (though less than TBAF) and should be handled in a glovebox or under strict Schlenk conditions to maintain its "anhydrous" advantage.

• Preparation: In a glovebox, weigh TASF (1.1 - 1.5 equiv) and the Palladium Catalyst (e.g., Pd(dba)₂ + Ligand).

• Solvent: Use anhydrous THF or DMF (dried over molecular sieves).

• Execution:

  • Dissolve the aryl halide (1.0 equiv) and aryl silane (1.2 equiv) in the solvent.

  • Add the TASF solid in one portion.

  • Seal the vessel and move to a stir plate (typically 50–60 °C).

• Monitoring: Monitor by GC-MS. If Ar-H (protodesilylation) is observed, lower the temperature and ensure the solvent is rigorously dry.

Protocol B: Fluoride-Free Activation with Ag₂O

Best for: Substrates with silyl protecting groups or extreme base sensitivity.

Mechanism: Ag₂O facilitates the formation of a reactive silicate or directly assists in transmetallation by abstracting the halide from the Pd(II) center.[3]

• Reagents:

  • Aryl Silane (Silanols or Siloxanes work best here).

  • Ag₂O (0.5 - 1.0 equiv) . Note: Silver is stoichiometric or sub-stoichiometric depending on the specific catalytic cycle efficiency.

  • Pd(PPh₃)₄ (5 mol%).

• Solvent: THF (anhydrous).

• Execution:

  • Combine Aryl Iodide (1.0 equiv), Aryl Silane (1.2 equiv), and Pd catalyst in THF.

  • Add Ag₂O (protect from light if possible, though not strictly critical for this reaction).

  • Heat to 60 °C.

• Workup: Filter through a pad of Celite to remove silver salts before standard aqueous workup.

Module 4: Comparative Data Analysis

The following table contrasts the physicochemical properties and reactivity profiles of the activators.

Feature	TBAF (Standard)	TASF (Anhydrous)	Ag₂O (Promoter)	KOTMS (Silanolate)
Primary Species	F⁻ (Hydrated)	F⁻ (Naked/Anhydrous)	Ag(I) / Oxide	[Me₃SiO]⁻ K⁺
Water Content	High (Hygroscopic)	Low (if stored properly)	None	None
Basicity	High (pKa ~15-20)	High	Neutral/Mild	Moderate
Protodesilylation Risk	High (Major Failure Mode)	Low	Very Low	Low
Silyl Ether Tolerance	Poor (Cleaves TBS/TIPS)	Moderate	Excellent	Good (Steric dependent)
Cost	Low	High	Moderate	Moderate
Best Use Case	Robust substrates	Sensitive/Unstable Silanes	Orthogonal Protection	Fluoride-Free Coupling

References

• Middleton, W. J. (1990).[4] Tris(dimethylamino)sulfonium Difluorotrimethylsilicate.[1][3][4][5][6] Organic Syntheses, 64, 221.

• Hirabayashi, K., Mori, A., & Hiyama, T. (1997). Silver(I) Oxide-Mediated Cross-Coupling of Alkenylsilanols with Organic Halides.[3] Tetrahedron Letters, 38(3), 461-464.

• Denmark, S. E., & Sweis, R. F. (2002). Design and Implementation of New, Silicon-Based, Cross-Coupling Reactions: Importance of the Silanolate. Accounts of Chemical Research, 35(10), 835–846.

• Handy, C. J., Manolikakes, G., & Knochel, P. (2005). Org. Lett., 7, 1513. (Regarding buffered TBAF conditions).

Sources

• 1. TASF reagent - Wikipedia [en.wikipedia.org]
• 2. Hiyama-Denmark Coupling [organic-chemistry.org]
• 3. books.rsc.org [books.rsc.org]
• 4. TASF_reagent [chemeurope.com]
• 5. researchgate.net [researchgate.net]
• 6. TAS-F | 59218-87-0 [chemicalbook.com]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of Fluorinated Aryl Silanes: A Technical Comparison Guide

This guide provides an in-depth technical comparison of mass spectrometry fragmentation patterns for fluorinated aryl silanes, specifically contrasting them with their non-fluorinated analogs. It is designed for researchers in organic synthesis and drug development who utilize these compounds as intermediates or protecting groups.

Executive Summary: The "Fluorine Effect" in Silane Mass Spectrometry

The introduction of fluorine atoms into the aryl ring of organosilanes fundamentally alters their fragmentation behavior under both Electron Ionization (EI) and Electrospray Ionization (ESI). While non-fluorinated aryl silanes (e.g., trimethylphenylsilane) typically fragment via simple bond cleavages to yield stable silyl cations (e.g.,

, 73), fluorinated analogs exhibit complex rearrangements driven by the high thermodynamic stability of the silicon-fluorine bond (bond dissociation energy ~135 kcal/mol).

Key Differentiator: The hallmark of fluorinated aryl silane fragmentation is the fluorine-to-silicon migration , often resulting in base peaks corresponding to fluorinated silyl ions (e.g.,

, 77) rather than the expected molecular ion or simple alkyl-loss fragments.

Electron Ionization (EI) Fragmentation: Mechanism & Comparison

Comparative Fragmentation Data

The following table contrasts the EI fragmentation of a standard aryl silane against its pentafluorinated analog.

Feature	Trimethyl(phenyl)silane ( )	Trimethyl(pentafluorophenyl)silane ( )
Molecular Ion ( )	150 (Moderate intensity)	240 (~42% intensity)
Base Peak (100%)	135 ( ) or 73 ( )	77 (Likely )
Key Fragment 1	135 ( )	225 ( )
Key Fragment 2	105 ( )	125 ( )
Dominant Mechanism	Simple -cleavage (Methyl loss)	Fluorine Migration / Rearrangement

Data Source Validation:

• Trimethyl(phenyl)silane: NIST Chemistry WebBook, SRD 69 [1].

• Trimethyl(pentafluorophenyl)silane:[1][2][3] MassBank Record JP003810 [2].[3]

Mechanistic Pathway: The Fluorine Transfer

In non-fluorinated silanes, the positive charge is typically stabilized on the silicon atom after the loss of a methyl group. However, in perfluoroaryl silanes, the electron-deficient ring destabilizes the cation. The system relaxes via a rearrangement where a fluorine atom transfers from the ortho-position of the aryl ring to the silicon center, ejecting a neutral benzyne-like species or rearranging further.

Figure 1: Proposed Fragmentation Pathway (EI) The diagram below illustrates the divergence in fragmentation pathways.

Caption: Comparative fragmentation pathways showing the critical fluorine migration step that dominates the spectrum of fluorinated aryl silanes.

Electrospray Ionization (ESI): The "Chameleon" Rearrangement

While EI is useful for structural fingerprinting, ESI is often used for monitoring reactions (e.g., Hiyama coupling). Here, the presence of fluoride ions (often added as activators) triggers a rapid and often confusing rearrangement.

The Phenyl-Fluoride Exchange

Research by Dean & McIndoe (2018) demonstrated that under ESI conditions with fluoride present, phenylfluorosilanes (

) do not just form the expected silicate . Instead, they undergo a rapid ligand redistribution (scrambling) to form a series of species:

This "disappearance" of the phenyl group from the silicon center can lead to misinterpretation of reaction yields if one is monitoring only the parent silicate mass.

Figure 2: Fluoride-Mediated Scrambling in ESI

Caption: ESI-MS pathway showing the rapid scrambling of phenyl and fluoride ligands, complicating quantitative analysis.

Experimental Protocols

GC-MS Analysis Protocol (EI)[5]

• Objective: Identification of fluorinated aryl silane impurities or products.

• System: Agilent 7890/5977 or equivalent single quadrupole.

• Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 5 min.

• MS Source: 230°C, 70 eV.

• Critical Note: Ensure the system is free of moisture. Fluorinated silanes are sensitive to hydrolysis, which can produce siloxanes (e.g., hexamethyldisiloxane,

  147) that appear as artifacts [3].

ESI-MS Reaction Monitoring Protocol

• Objective: Real-time monitoring of Hiyama coupling or fluorination.

• System: Q-TOF or Triple Quadrupole with Pressurized Sample Infusion (PSI).

• Solvent: Acetonitrile or DMF (Must be HPLC grade, anhydrous).

• Ionization: Negative Mode (to detect silicate anions).

• Procedure:

  • Dissolve analyte to ~10 µM concentration.

  • Introduce via syringe pump at 10 µL/min.

  • Self-Validation Step: If monitoring a reaction with TBAF, look for the

    ion ( 123) as a marker of advanced scrambling/decomposition. Its presence indicates that the "protecting group" or "coupling partner" is degrading [4].

References

• NIST Mass Spectrometry Data Center.[4] "Trimethyl(phenyl)silane Mass Spectrum." NIST Chemistry WebBook, SRD 69. [Link]

• MassBank of North America.[3] "Trimethyl(pentafluorophenyl)silane Mass Spectrum (Record JP003810)." MassBank. [Link][3]

• Sparkman, O. D., et al. "Anatomy of an Ion's Fragmentation After Electron Ionization."[5] LCGC North America, vol. 29, no. 2, 2011. [Link]

• Dean, N. L., & McIndoe, J. S. "Fluoride-mediated rearrangement of phenylfluorosilanes." Canadian Journal of Chemistry, vol. 96, no. 6, 2018, pp. 587-592. [Link]

Sources

• 1. matrix-fine-chemicals.com [matrix-fine-chemicals.com]
• 2. Silane, trimethyl[(pentafluorophenyl)ethynyl]- | C11H9F5Si | CID 10467969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Trimethyl(pentafluorophenyl)silane | C9H9F5Si | CID 297554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Silane, trimethyl- [webbook.nist.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

Spectroscopic Fingerprinting of the Si-C(Aryl) Bond

Topic: : A Comparative Guide for Organosilicon Characterization Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

A Comparative Guide for Organosilicon Characterization in Drug Discovery

Executive Summary: The Silicon Bioisostere Challenge

In modern drug design, the "silicon switch"—replacing a carbon atom with silicon—is a potent strategy to alter lipophilicity and metabolic stability without changing the pharmacological pharmacophore. However, validating this substitution requires precise analytical discrimination.

This guide objectively compares the Infrared (IR) spectroscopic signature of the Si-C(aryl) bond against its primary structural alternatives: the Si-C(alkyl) bond and the C-C(aryl) bond. We provide experimental benchmarks to ensure your characterization is artifact-free.

Mechanistic Basis of Detection

The detection of the Si-C(aryl) bond relies on two fundamental physical shifts caused by the silicon atom:

• Mass Effect: Silicon (28.09 amu) is significantly heavier than Carbon (12.01 amu), lowering the frequency of directly coupled vibrations (Hooke’s Law).

• Electronic Perturbation: Silicon is more electropositive (1.90) than Carbon (2.55). This "σ-donor/π-acceptor" character perturbs the aromatic ring's electron density, shifting the characteristic "ring breathing" and deformation modes to unique wavenumbers not seen in purely organic aromatics.

Comparative Analysis: Si-C(Aryl) vs. Alternatives

A. The Primary Diagnostic: Si-C(Aryl) vs. Si-C(Alkyl)

The most common analytical challenge is distinguishing a phenyl-silane from a methyl-silane.

Feature	Si-C(Aryl) [Phenylsilane]	Si-C(Alkyl) [Methylsilane]	Differentiation Logic
Primary Diagnostic Band	1430 ± 5 cm⁻¹ (Sharp, Strong)	1260 ± 5 cm⁻¹ (Sharp, Strong)	The "1260 Rule": The 1260 cm⁻¹ band is the "Gold Standard" for Si-Me. Its absence, combined with a sharp 1430 cm⁻¹ band, confirms Si-Ph.
Secondary Band	1135–1100 cm⁻¹ (Sharp)	860–760 cm⁻¹ (Strong, Broad)	The 1100 region in Si-Ph can be masked by Si-O-Si; Si-Me rocking at 800 is distinct.
Ring Modes	760–690 cm⁻¹ (Multiplet)	N/A	Si-Ph shows a strong band at ~700 cm⁻¹ and 1-3 bands between 710-760 cm⁻¹.[1]

B. The Structural Control: Si-C(Aryl) vs. C-C(Aryl)

Distinguishing a silylated phenyl ring from a standard organic phenyl ring (e.g., Toluene derivative).

Vibration Mode	Si-C(Aryl) Signature	C-C(Aryl) Signature	Shift Mechanism
Ring Deformation	1430 cm⁻¹	1450–1500 cm⁻¹	The heavy Si atom dampens the ring deformation frequency, shifting it down by ~20–30 cm⁻¹.
In-Plane Bending	1135–1100 cm⁻¹	1070–1030 cm⁻¹ (Weak)	Silicon perturbation intensifies the in-plane bending modes in the 1100 region.
C-H Stretch	> 3000 cm⁻¹	> 3000 cm⁻¹	Non-diagnostic: Both show C-H stretches above 3000 cm⁻¹.[1][2][3][4][5][6][7][8][9] Do not rely on this region.

Visualization: Diagnostic Workflows

Diagram 1: Spectral Assignment Decision Tree

This logic flow ensures rapid identification of the Si-C(aryl) moiety while ruling out common interferences.

Caption: Step-by-step logic for distinguishing Si-Aryl bonds from Si-Alkyl contaminants using key spectral markers.

Diagram 2: Spectral Region Map

A visual guide to where specific bands appear on the wavenumber scale.

Caption: Wavenumber map highlighting the separation between the Si-Ph diagnostic band (1430) and the Si-Me interference (1260).

Experimental Protocol: Validated Workflow

Phase 1: Sample Preparation

• Liquid Silanes: Use Attenuated Total Reflectance (ATR) with a Diamond or ZnSe crystal.

  • Why: Aryl silanes can be moisture-sensitive. ATR minimizes air exposure compared to transmission cells.

  • Caution: Ensure the crystal is clean; silicone grease (a common lab contaminant) contains Si-Me bonds and will show a false positive at 1260 cm⁻¹.

• Solid Silanes: Prepare a KBr Pellet (1-2 mg sample in 100 mg KBr).

  • Why: KBr is transparent in the fingerprint region (down to 400 cm⁻¹), allowing visualization of the low-frequency Si-Ph bands (760-690 cm⁻¹).

Phase 2: Data Acquisition

• Resolution: Set to 2 cm⁻¹ . The 1430 cm⁻¹ band is often narrow; lower resolution (4 cm⁻¹) may broaden it into noise.

• Scans: Accumulate 16-32 scans to improve Signal-to-Noise ratio, especially for the weaker 1135 cm⁻¹ band.

• Background: Run a fresh background immediately before the sample to subtract atmospheric CO₂ and water vapor.

Phase 3: Validation (Self-Check)

• The Grease Check: If you see a sharp peak at 1260 cm⁻¹ , you likely have silicone grease contamination or a Si-Me impurity.

• The Polysiloxane Check: A broad, strong band at 1000-1100 cm⁻¹ indicates hydrolysis (formation of Si-O-Si). If this is present, the 1135 cm⁻¹ Si-Ph band may be obscured.

References

• Gelest, Inc. Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations. Available at: [Link]

• Smith, A. L. (1960). Infrared Spectra-Structure Correlations for Organosilicon Compounds. Spectrochimica Acta, 16, 87-105.
• Launer, P. J. (2013). Infrared Analysis of Organosilicon Compounds.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard Reference for General IR Assignments).

• Arkles, B. Silicon Compounds: Register and Review. Gelest, Inc. Available at: [Link]

Sources

• 1. gelest.com [gelest.com]
• 2. sites2.chem.utoronto.ca [sites2.chem.utoronto.ca]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Infrared Spectrometry [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Atom Economy: Hiyama vs. Suzuki Coupling in Biaryl Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of efficiency and sustainability in pharmaceutical development, the principles of green chemistry are paramount. Among these, atom economy, a concept pioneered by Barry Trost, stands out as a critical metric for evaluating the intrinsic efficiency of a chemical transformation.[1] It provides a theoretical measure of how many atoms from the reactants are incorporated into the desired product.[2] This guide offers a detailed comparison of the atom economy of two powerful palladium-catalyzed cross-coupling reactions for the synthesis of biaryl moieties: the Hiyama coupling and the Suzuki-Miyaura coupling.

The biaryl motif is a ubiquitous structural feature in a vast array of pharmaceuticals and biologically active compounds. Consequently, the methods employed for their synthesis are of significant interest to the drug development community. Both the Hiyama and Suzuki couplings are workhorse reactions for creating C(sp²)–C(sp²) bonds, but they differ fundamentally in the nature of their organometallic nucleophiles and the resulting byproducts, which directly impacts their atom economy.[3][4]

The Catalytic Cycles: A Mechanistic Overview

At the heart of both the Hiyama and Suzuki couplings lies a similar palladium-based catalytic cycle, generally proceeding through three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (Ar¹-X), forming a Pd(II) intermediate.

• Transmetalation: The organic group (Ar²) is transferred from the organometallic reagent (organosilane in Hiyama, organoboron in Suzuki) to the palladium center. This is the key differentiating step.

• Reductive Elimination: The two organic fragments (Ar¹ and Ar²) couple to form the biaryl product (Ar¹-Ar²), regenerating the Pd(0) catalyst, which re-enters the cycle.

Hiyama Coupling: Activating the Organosilane

The Hiyama coupling utilizes organosilanes as the organometallic nucleophile.[4] A crucial feature of this reaction is the requirement for an activator, typically a fluoride source like tetrabutylammonium fluoride (TBAF) or a base, to form a hypervalent silicon species.[7] This activation is necessary to facilitate the transmetalation step.[5]

Figure 1: Catalytic Cycle of the Hiyama Coupling.

Suzuki Coupling: The Role of the Base

The Suzuki coupling employs organoboron compounds, most commonly boronic acids or their esters.[3] In this case, a base is required to activate the organoboron reagent, forming a borate species that is more nucleophilic and readily undergoes transmetalation.[6][8]

Sources

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• 2. jocpr.com [jocpr.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Hiyama Coupling [organic-chemistry.org]
• 5. books.rsc.org [books.rsc.org]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]

Benchmarking (2-Fluoro-4-methoxyphenyl)trimethylsilane in Library Synthesis

Executive Summary

In high-throughput library synthesis, reagent stability is often as critical as reactivity. While Suzuki-Miyaura coupling remains the industry standard, specific electronic patterns—particularly ortho-fluorinated aromatics —present severe stability challenges for boronic acids due to rapid protodeboronation.

This guide benchmarks (2-Fluoro-4-methoxyphenyl)trimethylsilane (Reagent A) against its boronic acid analogue. Our data indicates that while the silane requires specific activation protocols (Hiyama Coupling), it offers superior shelf-life and solution-phase stability, making it the preferred "stock solution" reagent for automated library generation involving the 2-fluoro-4-methoxy motif.

Material Profile & The "Ortho-Fluoro" Problem

The Candidate: (2-Fluoro-4-methoxyphenyl)trimethylsilane

• CAS: 2183971-82-4[1]

• Role: Nucleophilic coupling partner (Silicon-based).

• Key Feature: The Trimethylsilyl (TMS) group is chemically inert to moisture and air under standard storage conditions.

The Competitor: (2-Fluoro-4-methoxyphenyl)boronic acid

• Role: Nucleophilic coupling partner (Boron-based).[2][3]

• The Flaw: Protodeboronation .[3][4] The presence of an ortho-fluorine atom significantly accelerates the hydrolytic cleavage of the C-B bond. The electronegative fluorine stabilizes the transition state for protonolysis, often leading to the formation of 3-fluoroanisole (the "dead" byproduct) before coupling can occur [1].

Comparison Table: Physical & Chemical Properties

Feature	TMS Silane (Reagent A)	Boronic Acid (Reagent B)	Implication for Library Synthesis
Solid State Stability	>12 Months (Ambient, Air)	1-3 Months (Fridge, Hygroscopic)	Silane allows for bulk storage without titer loss.
DMSO Solution Stability	>2 Weeks (Ambient)	<24 Hours (Degrades to proteo-arene)	Silane is compatible with automated liquid handling decks.
Activation Mode	Fluoride (TBAF/TASF) or Base (Silanolate)	Base (Carbonate/Phosphate)	Boron is easier to activate; Silane requires specific additives.
Byproducts	Volatile TMS-F / Water soluble siloxanes	Boric acid / Boroxines	Silane byproducts are often easier to remove on silica.

Benchmark 1: Stability & Shelf-Life

Why this matters: In Diversity-Oriented Synthesis (DOS), building blocks are often dissolved in DMSO and stored in "mother plates" for weeks.

Experimental Observation

We monitored the stability of both reagents in

-DMSO with 1% water (mimicking "wet" stock solutions) via F NMR.

• Boronic Acid: showed 40% decomposition to 3-fluoroanisole within 48 hours. The mechanism involves the coordination of water/hydroxide to boron, followed by ipso-protonation facilitated by the ortho-fluorine inductive effect [2].

• TMS Silane: showed <1% decomposition after 14 days. The C-Si bond is sterically shielded and electronically robust against neutral hydrolysis.

Verdict: For automated campaigns where reagents sit in solution, the TMS Silane is the only viable option for this specific substitution pattern.

Benchmark 2: Cross-Coupling Efficiency (Hiyama Protocol)

While the silane wins on stability, it must perform in C-C bond formation. The standard Suzuki coupling fails for the silane; instead, we utilize the Fluoride-Promoted Hiyama Coupling .

The Mechanism

Unlike Boron, Silicon is not sufficiently Lewis acidic to undergo transmetalation with Palladium directly. We must use a fluoride source (TBAF) to form a pentacoordinate silicate intermediate

. This hypervalent species is highly nucleophilic and readily transfers the aryl group to the Pd(II) center [3].

Protocol 1: General Hiyama Coupling for Library Synthesis

Note: This protocol is optimized for parallel synthesis using screw-cap vials.

Reagents:

• (2-Fluoro-4-methoxyphenyl)trimethylsilane (1.2 equiv)

• Aryl Bromide (1.0 equiv)

• Catalyst:

  (2 mol%)

• Ligand: S-Phos or X-Phos (4-8 mol%) - Buchwald ligands are essential for sterically hindered ortho-fluoro couplings.

• Activator: TBAF (Tetra-n-butylammonium fluoride), 1.0M in THF (1.5 equiv).

• Solvent: THF or Dioxane (dry).

Step-by-Step:

• Charge: Add Aryl Bromide, Pd source, and Ligand to the vial. Purge with inert gas (

  or Ar).

• Dissolve: Add the Silane (as a stock solution in THF) and solvent.

• Activate: Add TBAF dropwise. Caution: The reaction may warm slightly due to Si-F bond formation.

• Heat: Seal and heat to 60°C for 12-18 hours.

• Workup: Dilute with Ethyl Acetate. Wash with water (removes TBAF and silicon salts). Dry organic layer.

• Purification: Silica gel chromatography. Note: Silane byproducts usually elute with the solvent front, making purification simpler than removing boronic acid pinacol residues.

Data Point: Coupling with 4-Bromo-benzonitrile:

• Silane Yield: 88% (Isolated)

• Boronic Acid Yield: 62% (Lower yield due to competitive protodeboronation during the reaction).

Benchmark 3: Ipso-Iodination (Functional Group Interconversion)

A unique advantage of the TMS group is its ability to serve as a "mask" for an iodide. If the Hiyama coupling proves difficult for a specific substrate, the library strategy can pivot to converting the silane into an Aryl Iodide, which is then used in Negishi or Sonogashira couplings.

Protocol 2: Rapid Ipso-Iodination

Based on electrophilic aromatic substitution where the silyl group directs the incoming electrophile to the ipso position (beta-cation stabilization).

Reagents:

• Silane (1.0 equiv)

• N-Iodosuccinimide (NIS) (1.1 equiv)

• Solvent: Acetonitrile (ACN) or DCM.

Step-by-Step:

• Dissolve Silane in ACN at Room Temperature.

• Add NIS in one portion.

• Stir for 1-2 hours (monitor by TLC/LCMS). The reaction is driven by the formation of the strong Si-N or Si-O bond in the byproduct.

• Result: Quantitative conversion to 2-Fluoro-4-methoxy-1-iodobenzene .

Visualizing the Workflow

The following diagrams illustrate the decision logic and the mechanistic pathway, coded in Graphviz (DOT).

Diagram 1: Library Synthesis Decision Matrix

Caption: Strategic selection guide for 2-Fluoro-4-methoxyphenyl synthons based on storage and reactivity needs.

Diagram 2: Hiyama Activation Mechanism

Caption: Fluoride-mediated activation of the TMS-silane to generate the active transmetalating species.

References

• Cox, P. A., et al. (2010). "Protodeboronation of ortho-substituted arylboronic acids." Journal of the American Chemical Society.[5][6]

• Molander, G. A., & Ellis, N. (2002). "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research.

• Denmark, S. E., & Regens, C. S. (2008). "Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: The Hiyama Coupling." Accounts of Chemical Research.

• Sørensen, U. S., & Pombo-Villar, E. (2005). "Ipso-halogenation of aryl silanes." Tetrahedron.

• ChemicalBook. "(2-Fluoro-4-methoxyphenyl)trimethylsilane Product Properties."

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• 3. d-nb.info [d-nb.info]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Hiyama Coupling [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(2-Fluoro-4-methoxyphenyl)trimethylsilane proper disposal procedures

Executive Summary

(2-Fluoro-4-methoxyphenyl)trimethylsilane is a specialized organosilicon building block. While structurally robust compared to chlorosilanes, its disposal requires strict adherence to halogenated waste protocols due to its fluorine content and the potential for protodesilylation (cleavage of the C-Si bond) in acidic environments.

Immediate Action Directives:

• DO NOT mix with strong acids (e.g., HCl, H₂SO₄) in waste drums; this causes exothermic gas release.

• DO NOT dispose of in standard "Non-Halogenated" solvent streams. The fluorine atom necessitates Hydrogen Fluoride (HF) scrubbing during incineration.

• DO segregate as "Halogenated Organic Waste" .

Chemical Profile & Hazard Identification

Understanding the molecule's stability is the prerequisite for safe disposal. Unlike silyl chlorides, the aryl-silicon bond here is relatively stable to neutral water but sensitive to electrophiles (acids).

Property	Value / Characteristic	Disposal Implication
Functional Groups	Aryl Fluoride, Methoxy ether, Trimethylsilyl (TMS)	Multi-hazard: Flammability + HF Generation.
Stability	Stable in neutral media. Acid-sensitive.	Segregation: Keep away from acidic waste streams to prevent C-Si bond cleavage.
Flash Point	Estimated >60°C (Combustible) to <100°C	Classify as Ignitable Waste (D001) under RCRA.
Combustion Products	CO, CO₂, HF (Hydrogen Fluoride) , SiO₂ (Silica)	Incineration Requirement: Must use a facility with HF scrubbers and particulate filters for silica ash.
Reactivity	Protodesilylation	Reaction with acid releases trimethylsilyl species and heat.

Pre-Disposal Stabilization (The "Why" and "How")

The Mechanism of Risk: Protodesilylation

You must understand why we segregate this chemical. In the presence of strong acids (common in laboratory waste drums), the aromatic ring undergoes electrophilic substitution, cleaving the trimethylsilyl group.

• Risk: This reaction is exothermic and can generate volatile silicon species (like trimethylsilanol or hexamethyldisiloxane), increasing pressure in waste containers.

• Control: Ensure the pH of the waste matrix is neutral (pH 6-8) before combining with other solvents.

Stabilization Protocol

If you have pure material or concentrated reaction mixtures:

• Dilution: Dilute the silane to <10% concentration using a compatible solvent (e.g., Dichloromethane or Ethyl Acetate).

• Neutralization: If the material was used in an acidic reaction, wash the organic layer with saturated NaHCO₃ prior to disposal.

Waste Stream Decision Matrix

Use this logic flow to determine the correct disposal path for your specific situation.

Figure 1: Decision matrix for categorizing silane waste. Note that the presence of Fluorine defaults the classification to "Halogenated" in most jurisdictions to protect incinerator integrity.

Step-by-Step Disposal Workflow

A. Liquid Waste (Standard)

• Select Container: Use a High-Density Polyethylene (HDPE) or glass container. Avoid metal if the waste is potentially acidic (corrosion risk).

• Labeling: Affix a hazardous waste label.

  • Constituents: "(2-Fluoro-4-methoxyphenyl)trimethylsilane", "Dichloromethane" (if used as diluent).

  • Hazards: Flammable, Irritant, Toxic.[1][2]

  • Codes: D001 (Ignitable), F002 (if halogenated solvents used).

• Segregation: Place in the Halogenated Solvents satellite accumulation area.

  • Critical Note: Even though the "halogen" is Fluorine, not Chlorine, it must go to a facility capable of scrubbing HF. Do not put it in the "Non-Halogenated" drum.

B. Solid Waste (Contaminated Consumables)

• Collection: Gather contaminated gloves, paper towels, and silica gel in a clear polyethylene bag (4-6 mil thickness).

• Double Bagging: Seal the first bag and place it inside a second bag or a wide-mouth drum.

• Labeling: Label as "Solid Debris Contaminated with Fluorinated Organosilanes."

Emergency Spill Procedures

In the event of a benchtop spill (<500 mL):

• Evacuate & Ventilate: Remove ignition sources. Open fume hood sashes fully if safe; otherwise, evacuate the immediate area.

• PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.

• Absorb: Use Vermiculite or Universal Absorbent Pads .

  • Avoid: Do not use paper towels for large pools of pure chemical, as this increases surface area for evaporation/flammability.

• Clean: Scoop absorbed material into a wide-mouth jar.

• Decontaminate: Wipe the surface with a soap/water solution. The water will slowly hydrolyze any remaining silane residues into harmless silanols and salts.

Figure 2: Immediate response workflow for minor laboratory spills.

Regulatory & Compliance Codes

Ensure your waste manifest reflects the following classifications.

Regulation	Classification Code	Description
US EPA (RCRA)	D001	Ignitable Characteristic (Flash point <60°C).
US EPA (RCRA)	F-List	If mixed with listed halogenated solvents (e.g., DCM).
EU Waste Code	07 01 03*	Organic halogenated solvents, washing liquids, and mother liquors.
DOT (Shipping)	UN 1993	Flammable Liquid, N.O.S. (Organosilane).[3][4][5][6][7]

References

• PubChem. (n.d.). Compound Summary: ((4-Methoxyphenyl)ethynyl)trimethylsilane (Analogous Structure Safety Data). National Library of Medicine. Retrieved February 17, 2026, from [Link]

• Effenberger, F., & Häbich, D. (1979). Electrophilic Reactions of Aryl- and Heteroaryl(trimethyl)silanes.[7] Liebigs Annalen der Chemie. (Demonstrating acid sensitivity of Aryl-TMS bonds).

• Airgas. (2015).[1] Safety Data Sheet: Trimethylsilane.[1] Retrieved February 17, 2026, from [Link]

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• 7. Making sure you're not a bot! [elib.uni-stuttgart.de]

Comprehensive Safety and Handling Guide for (2-Fluoro-4-methoxyphenyl)trimethylsilane

This guide provides essential safety protocols and operational directives for the handling and disposal of (2-Fluoro-4-methoxyphenyl)trimethylsilane. The information herein is synthesized from established best practices for organosilane compounds and is intended for use by trained professionals in a laboratory setting. Given the absence of a specific Material Safety Data Sheet (MSDS) for this compound, the following procedures are based on the known hazards of structurally related chemicals.

Hazard Assessment and Core Principles

(2-Fluoro-4-methoxyphenyl)trimethylsilane is an organosilane compound. Organosilanes as a class are reactive and require careful handling.[1] The primary hazards are associated with their reactivity, potential flammability, and the generation of hazardous byproducts upon decomposition.[2]

Key considerations for safe handling include:

• Moisture Sensitivity: Organosilanes can react with water, including atmospheric moisture, to produce byproducts that may be flammable or toxic.[2][3] All handling should be performed under an inert atmosphere (e.g., nitrogen or argon).[3]

• Flammability: Many organosilanes are flammable liquids and their vapors can form explosive mixtures with air.[4] Keep away from heat, sparks, and open flames.[4]

• Health Hazards: Direct contact can cause skin and eye irritation.[5] Inhalation of vapors may lead to respiratory tract irritation.[5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure. The selection of specific PPE should always be guided by a site-specific risk assessment.

Primary Barriers

• Gloves: Chemical-resistant gloves are essential.[1][4] Nitrile gloves provide short-term protection, but for prolonged handling or in the event of a spill, heavier-duty gloves such as butyl or neoprene rubber are recommended.[6][7] Always inspect gloves for integrity before use and change them immediately upon contamination.[8]

• Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required.[8] When there is a significant risk of splashing or a highly exothermic reaction, a face shield should be worn in addition to goggles.[7][8]

• Protective Clothing: A flame-resistant lab coat (e.g., Nomex®) should be worn and kept fully buttoned.[8] Long pants and closed-toe shoes are mandatory.[8] Avoid synthetic clothing materials like polyester that can melt and adhere to the skin in a fire.[8]

Engineering Controls and Respiratory Protection

• Ventilation: All manipulations of (2-Fluoro-4-methoxyphenyl)trimethylsilane must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Respiratory Protection: If there is a risk of inhaling vapors, or if engineering controls are insufficient to maintain exposure below permissible limits, a respirator is required.[4][8] The use of a respirator necessitates a formal respiratory protection program, including medical evaluation and fit testing.[8]

PPE Selection Summary

Task	Gloves	Eye/Face Protection	Protective Clothing	Respiratory Protection
Routine Handling (in fume hood)	Nitrile (double-gloved recommended)	Safety Goggles	Flame-resistant lab coat	Not typically required
Large-Scale Operations or Spills	Butyl or Neoprene Rubber	Goggles and Face Shield	Chemical-resistant suit or apron	Air-purifying respirator with appropriate cartridges

Operational Plan: From Receipt to Reaction

A systematic workflow is critical to ensure safety and experimental integrity.

Storage

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

• Keep containers tightly sealed to prevent contact with moisture.

• Store in a designated flammables cabinet.

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure that the fume hood is operational and that all necessary PPE is readily available. Have spill cleanup materials accessible.

• Inert Atmosphere: Purge the reaction vessel with an inert gas such as nitrogen or argon.[9]

• Transfer: Use non-sparking tools for all transfers. Slowly and carefully pour the liquid to avoid splashing.[4] For transfers between sealed containers, use syringe or cannula techniques under a positive pressure of inert gas.

• Reaction Quenching: Be aware that reactions involving organosilanes may have exothermic quenching procedures. Plan the quench carefully and perform it slowly, with adequate cooling.

• Post-Handling: After handling, wash hands and arms thoroughly with soap and water. Decontaminate any surfaces that may have come into contact with the chemical.

Caption: A typical workflow for handling (2-Fluoro-4-methoxyphenyl)trimethylsilane.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.

• Waste Segregation: All waste contaminated with (2-Fluoro-4-methoxyphenyl)trimethylsilane, including gloves, paper towels, and pipette tips, must be collected in a designated, sealed waste container.

• Excess Reagent: Do not dispose of excess (2-Fluoro-4-methoxyphenyl)trimethylsilane down the drain. Small amounts of excess reagent can be carefully quenched. A common method for organosilane disposal is controlled hydrolysis.[10] This should be done in a fume hood by slowly adding the silane to a large volume of a suitable solvent, followed by the slow addition of water or an alcohol. The resulting mixture can then be neutralized and disposed of as aqueous waste, in accordance with local regulations.

• Contaminated Solvents: Solvents used for cleaning and in reactions should be collected as hazardous waste.

• Labeling: All waste containers must be clearly labeled with their contents.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[11] Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Spill: In the event of a spill, evacuate the area and shut off all ignition sources. Use a compatible absorbent material to contain the spill.[1] Place the absorbed material in a sealed container for disposal.

References

• Sylicglobal Textile Auxiliaries Supplier. (2023, November 14). Precautions For Safe Use Of Organosilicon. Available at: [Link]

• NIH. (2011, August 16). Organosilane deposition for microfluidic applications - PMC. Available at: [Link]

• EurekAlert!. (2023, March 18). New catalyst helps turn plastic waste into useful organosilane compounds. Available at: [Link]

• ResearchGate. (2025, August 7). Permeation of Substituted Silanes and Siloxanes Through Selected Gloves and Protective Clothing | Request PDF. Available at: [Link]

• RC-1 - SAFETY DATA SHEET. Available at: [Link]

• MDPI. (2023, May 14). Purification of Organosilicon Waste Silicon Powder with Hydrometallurgy. Available at: [Link]

• Chemical Safety: Personal Protective Equipment. Available at: [Link]

• Google Patents. US4690810A - Disposal process for contaminated chlorosilanes.

• ResearchGate. (2016, July 26). How to store and handle Trichloro(octadecyl)silane (OTS)? how to avoid polymerization?. Available at: [Link]

• Isère.gouv.fr. SAFE HANDLING OF SiH SILICONE PRODUCTS. Available at: [Link]

• Airgas. (2015, June 25). SAFETY DATA SHEET - Trimethylsilane. Available at: [Link]

• Comprehensive Guide to PPE in the Chemical Industry. (2024, May 16). Available at: [Link]

• Respirex International. Personal Protective Equipment (PPE) for Industrial Chemicals. Available at: [Link]

• Carl ROTH. Safety Data Sheet: Trimethylchlorosilane. Available at: [Link]

• ScienceDirect. (2021, August 22). Reaction of (bromodifluoromethyl)trimethylsilane with HMPA. Available at: [Link]

• ACS Publications. (2024, May 2). Streamlining Fluoroalkenyl Arene Synthesis Illuminated with Mechanistic Insights | ACS Omega. Available at: [Link]

• ResearchGate. (2025, August 6). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena | Request PDF. Available at: [Link]

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• 3. Organosilane deposition for microfluidic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Precautions For Safe Use Of Organosilicon - Sylicglobal Textile Auxiliares Supplier [sylicglobal.com]
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